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  • Product: 5-Iodo-6-methylpyridine-2-carboxylic acid
  • CAS: 1261269-52-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid

Introduction: The Significance of Substituted Picolinic Acids Picolinic acids and their derivatives are a cornerstone in the development of pharmaceuticals, herbicides, and dyes.[1] The strategic placement of substituent...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Substituted Picolinic Acids

Picolinic acids and their derivatives are a cornerstone in the development of pharmaceuticals, herbicides, and dyes.[1] The strategic placement of substituents on the pyridine ring allows for the fine-tuning of a molecule's biological activity and chemical properties. 5-Iodo-6-methylpyridine-2-carboxylic acid, the subject of this guide, is a key building block in medicinal chemistry, with the iodo-substituent serving as a versatile handle for further chemical modifications, such as cross-coupling reactions. This guide provides a comprehensive overview of the plausible synthetic routes to this valuable compound, grounded in established chemical principles and supported by recent advancements in synthetic methodology.

Strategic Approaches to the Synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid

The synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid can be approached through two primary strategic disconnections:

  • Late-Stage C-H Iodination: This approach commences with the readily accessible 6-methylpyridine-2-carboxylic acid, followed by the regioselective introduction of the iodine atom at the C5 position. The success of this strategy hinges on controlling the regioselectivity of the electrophilic iodination on a pyridine ring bearing both an electron-donating methyl group and an electron-withdrawing carboxylic acid group.

  • De Novo Ring Synthesis or Functional Group Interconversion: This alternative strategy involves constructing the pyridine ring with the desired substitution pattern already in place or employing a precursor that can be readily converted to the target molecule. A notable example is the use of a Sandmeyer reaction on a 5-amino precursor.

This guide will focus on the more direct and modern late-stage C-H iodination approach, while also providing a detailed protocol for the synthesis of the necessary starting material.

Part 1: Synthesis of the Key Precursor: 6-Methylpyridine-2-carboxylic acid

The most common and cost-effective route to 6-methylpyridine-2-carboxylic acid is the selective oxidation of one of the methyl groups of 2,6-dimethylpyridine (2,6-lutidine).

Reaction Scheme:

Synthesis_of_6-Methylpyridine-2-carboxylic_acid 2,6-Dimethylpyridine 2,6-Dimethylpyridine 6-Methylpyridine-2-carboxylic_acid 6-Methylpyridine-2-carboxylic acid 2,6-Dimethylpyridine->6-Methylpyridine-2-carboxylic_acid Oxidation KMnO4 KMnO₄ KMnO4->6-Methylpyridine-2-carboxylic_acid H2O H₂O, 60°C H2O->6-Methylpyridine-2-carboxylic_acid Iodination_of_6-Methylpyridine-2-carboxylic_acid 6-Methylpyridine-2-carboxylic_acid 6-Methylpyridine-2-carboxylic acid 5-Iodo-6-methylpyridine-2-carboxylic_acid 5-Iodo-6-methylpyridine-2-carboxylic acid 6-Methylpyridine-2-carboxylic_acid->5-Iodo-6-methylpyridine-2-carboxylic_acid Regioselective Iodination Iodinating_Reagent Iodinating Reagent (e.g., NIS, I₂) Iodinating_Reagent->5-Iodo-6-methylpyridine-2-carboxylic_acid Catalyst_System Catalyst/Conditions Catalyst_System->5-Iodo-6-methylpyridine-2-carboxylic_acid

Caption: Proposed regioselective iodination of 6-Methylpyridine-2-carboxylic acid.

Experimental Protocol: Radical-Based C-H Iodination (Proposed)

This protocol is a proposed adaptation based on similar transformations reported in the literature for the iodination of substituted pyridines. [2][3]Optimization of reaction conditions may be necessary.

Materials:

  • 6-Methylpyridine-2-carboxylic acid

  • N-Iodosuccinimide (NIS) or Elemental Iodine (I₂)

  • A suitable radical initiator (e.g., AIBN or a photocatalyst)

  • An appropriate solvent (e.g., acetonitrile, dichloroethane)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add 6-methylpyridine-2-carboxylic acid (1.0 eq).

  • Dissolve the starting material in the chosen anhydrous solvent.

  • Add the iodinating agent (e.g., NIS, 1.1-1.5 eq) and the radical initiator.

  • Heat the reaction mixture to the appropriate temperature (typically 60-80°C for thermal initiation) or irradiate with a suitable light source if using a photocatalyst.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove any unreacted iodine.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate 5-Iodo-6-methylpyridine-2-carboxylic acid.

Causality Behind Experimental Choices:

  • Inert Atmosphere: Prevents unwanted side reactions with atmospheric oxygen and moisture.

  • Anhydrous Solvent: Water can interfere with many organic reactions, including radical reactions.

  • Radical Initiator: Provides the initial radical species to start the chain reaction. The choice of initiator depends on the desired reaction temperature.

  • Quenching with Sodium Thiosulfate: A standard procedure to neutralize and remove excess iodine from the reaction mixture.

ParameterProposed ConditionRationale
Iodinating AgentN-Iodosuccinimide (NIS)A common and effective source of electrophilic iodine. [3]
InitiatorAIBN (thermal) or PhotocatalystTo initiate the radical chain reaction. [2]
SolventAcetonitrile or DichloroethaneCommon solvents for radical reactions.
Temperature60-80°C (for thermal)To ensure efficient radical initiation.

Alternative Strategy: The Sandmeyer Reaction

An alternative, more classical approach to introduce the iodo group is the Sandmeyer reaction. [4][5]This would involve the synthesis of 5-amino-6-methylpyridine-2-carboxylic acid as a key intermediate.

Retrosynthetic Analysis via Sandmeyer Reaction:

Sandmeyer_Retrosynthesis Target 5-Iodo-6-methylpyridine-2-carboxylic acid Intermediate1 Diazonium Salt Target->Intermediate1 [Iodide Source] Intermediate2 5-Amino-6-methylpyridine-2-carboxylic acid Intermediate1->Intermediate2 [NaNO₂, H⁺] Starting_Material Nitropyridine Precursor Intermediate2->Starting_Material [Reduction]

Caption: Retrosynthetic pathway for 5-Iodo-6-methylpyridine-2-carboxylic acid via a Sandmeyer reaction.

While a viable route, the synthesis of the 5-amino precursor adds several steps to the overall sequence, potentially lowering the overall yield. The direct C-H iodination is therefore presented as the more atom-economical and modern approach.

Conclusion and Future Outlook

The synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid is a task achievable through modern synthetic methodologies. The recommended approach is a two-step process involving the oxidation of 2,6-dimethylpyridine followed by a regioselective C-H iodination. While the direct iodination of 6-methylpyridine-2-carboxylic acid requires careful optimization to ensure high regioselectivity for the C5 position, the recent literature on radical-based C-H functionalization provides a strong foundation for the development of a successful protocol. The continued exploration of selective C-H activation and functionalization techniques will undoubtedly lead to even more efficient and sustainable methods for the synthesis of this and other valuable substituted picolinic acids.

References

  • Dutta, U., Deb, A., Lupton, D. W., & Maiti, D. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications, 51(95), 16920-16923. [Link]

  • Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. [Link]

  • Sandmeyer reaction. Wikipedia. [Link]

  • Sandmeyer Reaction Mechanism. BYJU'S. [Link]

  • One-step production of picolinic acids from 2-aminophenols catalyzed by 2-aminophenol 1,6-dioxygenase. Journal of Industrial Microbiology & Biotechnology. [Link]

  • CN103086964A - Preparation method of 6-bromine-2-pyridine methyl formate.
  • The Sandmeyer Reaction: Substitution for an NH2 on an Aromatic Ring. Web.mnstate.edu. [Link]

Sources

Exploratory

An In-depth Technical Guide to 5-Iodo-6-methylpyridine-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Iodo-6-methylpyridine-2-carboxylic acid (CAS No. 1261269-52-6), a halogenated pyridine...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Iodo-6-methylpyridine-2-carboxylic acid (CAS No. 1261269-52-6), a halogenated pyridine derivative with significant potential in medicinal chemistry and materials science. While specific literature on this compound is emerging, this document consolidates information on its identification, proposes a robust synthetic pathway, predicts its physicochemical and spectroscopic properties based on analogous structures, and explores its promising applications. This guide is intended to serve as a foundational resource for researchers seeking to synthesize and utilize this versatile chemical building block.

Introduction and Chemical Identity

5-Iodo-6-methylpyridine-2-carboxylic acid, also known as 5-iodo-6-methyl-2-picolinic acid, is a heterocyclic compound featuring a pyridine ring substituted with a carboxylic acid group at the 2-position, a methyl group at the 6-position, and an iodine atom at the 5-position. The presence of these distinct functional groups—a carboxylic acid capable of forming salts and participating in amide bond formation, a reactive iodine atom suitable for cross-coupling reactions, and a methyl group influencing steric and electronic properties—makes it a highly attractive scaffold for the synthesis of novel molecules in drug discovery and functional materials.

Table 1: Chemical Identity of 5-Iodo-6-methylpyridine-2-carboxylic acid

PropertyValue
Chemical Name 5-Iodo-6-methylpyridine-2-carboxylic acid
Synonyms 5-iodo-6-methyl-2-picolinic acid
CAS Number 1261269-52-6
Molecular Formula C₇H₆INO₂
Molecular Weight 263.03 g/mol
Canonical SMILES CC1=C(C=C(C(=N1)C(=O)O)I)
InChIKey Not readily available

Proposed Synthesis Pathway

Currently, a standardized, published protocol for the synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid is not widely available. However, based on established principles of organic chemistry and known reactions of pyridine derivatives, a plausible and efficient synthetic route can be proposed starting from the commercially available 6-methylpyridine-2-carboxylic acid (CAS No. 934-60-1).[1]

The key transformation is the regioselective iodination of the pyridine ring. The pyridine ring is generally electron-deficient and thus less reactive towards electrophilic substitution than benzene. However, the carboxylic acid group is a deactivating group, while the methyl group is a weakly activating group. The directing effects of these substituents, along with the inherent reactivity of the pyridine ring, must be considered.

A common and effective method for the iodination of electron-rich and some electron-neutral aromatic and heteroaromatic compounds is the use of N-Iodosuccinimide (NIS) in the presence of an acid catalyst, such as trifluoroacetic acid (TFA).[2]

Diagram of Proposed Synthetic Workflow

SynthesisWorkflow 6-Methylpyridine-2-carboxylic acid 6-Methylpyridine-2-carboxylic acid Reaction Reaction 6-Methylpyridine-2-carboxylic acid->Reaction Starting Material Work-up & Purification Work-up & Purification Reaction->Work-up & Purification Crude Product NIS / TFA NIS / TFA NIS / TFA->Reaction Reagents 5-Iodo-6-methylpyridine-2-carboxylic acid 5-Iodo-6-methylpyridine-2-carboxylic acid Work-up & Purification->5-Iodo-6-methylpyridine-2-carboxylic acid Final Product

Caption: Proposed synthetic workflow for 5-Iodo-6-methylpyridine-2-carboxylic acid.

Detailed Step-by-Step Experimental Protocol

Materials:

  • 6-Methylpyridine-2-carboxylic acid

  • N-Iodosuccinimide (NIS)

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM), anhydrous

  • Sodium thiosulfate (Na₂S₂O₃) solution, saturated

  • Brine (saturated NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-methylpyridine-2-carboxylic acid (1.0 equivalent) in anhydrous dichloromethane.

  • Addition of Reagents: To the stirred solution, add N-Iodosuccinimide (1.1 equivalents). Cool the mixture in an ice bath.

  • Catalyst Addition: Slowly add trifluoroacetic acid (0.2 equivalents) dropwise to the reaction mixture.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to reduce any unreacted iodine.

  • Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium thiosulfate solution, water, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 5-Iodo-6-methylpyridine-2-carboxylic acid.

Physicochemical and Spectroscopic Characterization (Predicted)

While experimental data for 5-Iodo-6-methylpyridine-2-carboxylic acid is scarce, its properties can be reliably predicted based on its structure and data from analogous compounds.

Table 2: Predicted Physicochemical Properties

PropertyPredicted ValueJustification
Appearance White to off-white solidSimilar to other solid pyridine carboxylic acids.[3]
Melting Point 140-160 °CThe introduction of a heavy iodine atom and potential for intermolecular hydrogen bonding would likely result in a relatively high melting point.
Solubility Sparingly soluble in water, soluble in polar organic solvents (e.g., DMSO, DMF, methanol)The carboxylic acid group imparts some water solubility, but the iodinated pyridine ring is largely nonpolar.
pKa 3.5 - 4.5The electron-withdrawing nature of the iodine and the pyridine nitrogen will increase the acidity of the carboxylic acid compared to benzoic acid.
Predicted Spectroscopic Data

The following spectroscopic data are predicted based on the structure of 5-Iodo-6-methylpyridine-2-carboxylic acid and known spectral data for similar compounds.[4][5]

¹H NMR (400 MHz, DMSO-d₆):

  • δ 13.0-14.0 ppm (s, 1H): Carboxylic acid proton (broad singlet).

  • δ 8.0-8.2 ppm (d, 1H): Aromatic proton at the 3-position (doublet, J ≈ 8 Hz).

  • δ 7.8-8.0 ppm (d, 1H): Aromatic proton at the 4-position (doublet, J ≈ 8 Hz).

  • δ 2.6-2.8 ppm (s, 3H): Methyl protons.

¹³C NMR (101 MHz, DMSO-d₆):

  • δ 165-167 ppm: Carboxylic acid carbon.

  • δ 158-160 ppm: C6 (carbon attached to the methyl group).

  • δ 150-152 ppm: C2 (carbon attached to the carboxylic acid group).

  • δ 145-147 ppm: C4.

  • δ 125-127 ppm: C3.

  • δ 90-95 ppm: C5 (carbon attached to iodine).

  • δ 22-24 ppm: Methyl carbon.

FT-IR (KBr, cm⁻¹):

  • 3000-3300 (broad): O-H stretch of the carboxylic acid.

  • 2850-3000: C-H stretches of the aromatic ring and methyl group.

  • 1700-1730: C=O stretch of the carboxylic acid.

  • 1550-1600: C=C and C=N stretches of the pyridine ring.

  • ~500-600: C-I stretch.

Mass Spectrometry (ESI-MS):

  • [M-H]⁻: Expected at m/z 261.94.

  • [M+H]⁺: Expected at m/z 263.96.

Potential Applications in Research and Development

The unique structural features of 5-Iodo-6-methylpyridine-2-carboxylic acid make it a valuable intermediate for various applications, particularly in the pharmaceutical and materials science sectors.

Diagram of Potential Application Areas

Applications cluster_pharma Pharmaceuticals cluster_materials Materials Science IMP 5-Iodo-6-methylpyridine-2-carboxylic acid Drug Discovery Drug Discovery IMP->Drug Discovery Scaffold Bioisosteres Bioisosteres IMP->Bioisosteres Carboxylic Acid Mimic Organic Electronics Organic Electronics IMP->Organic Electronics Building Block Metal-Organic Frameworks Metal-Organic Frameworks IMP->Metal-Organic Frameworks Ligand Enzyme Inhibitors Enzyme Inhibitors Drug Discovery->Enzyme Inhibitors e.g.

Caption: Potential applications of 5-Iodo-6-methylpyridine-2-carboxylic acid.

Medicinal Chemistry and Drug Discovery

Pyridine carboxylic acids are a well-established class of compounds in medicinal chemistry, with numerous approved drugs containing this scaffold.[6] The iodo-substituent on 5-Iodo-6-methylpyridine-2-carboxylic acid serves as a versatile handle for introducing further molecular complexity through transition-metal-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This allows for the rapid generation of libraries of novel compounds for screening against various biological targets.

  • Enzyme Inhibitors: The pyridine carboxylic acid moiety can act as a coordinating group for metal ions in the active sites of metalloenzymes.[7][8] By elaborating the structure of 5-Iodo-6-methylpyridine-2-carboxylic acid, potent and selective inhibitors for various enzyme classes can be developed.

  • Bioisosteric Replacement: The carboxylic acid group can be a liability in drug candidates due to issues with metabolic stability and cell permeability. The core scaffold of this molecule allows for the exploration of carboxylic acid bioisosteres.[9]

Materials Science

The rigid, aromatic structure of the pyridine ring, combined with the coordinating ability of the carboxylic acid and the potential for functionalization at the iodo-position, makes this molecule a promising building block for advanced materials.

  • Organic Electronics: Pyridine-based molecules are used in the development of organic light-emitting diodes (OLEDs) and other organic electronic devices. The tunable electronic properties of derivatives of 5-Iodo-6-methylpyridine-2-carboxylic acid could be exploited in this area.

  • Metal-Organic Frameworks (MOFs): The carboxylic acid group can coordinate to metal ions to form porous, crystalline structures known as MOFs. These materials have applications in gas storage, catalysis, and sensing. The functionalizable iodo-group offers a site for post-synthetic modification of the MOF properties.

Safety and Handling

While specific toxicity data for 5-Iodo-6-methylpyridine-2-carboxylic acid is not available, it should be handled with the standard precautions for laboratory chemicals. Based on related structures, it may cause skin and eye irritation.[1][10] It is recommended to handle this compound in a well-ventilated fume hood and to wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

5-Iodo-6-methylpyridine-2-carboxylic acid is a promising and versatile building block with significant potential for innovation in both the pharmaceutical and materials science fields. This technical guide has provided a comprehensive overview of its identity, a plausible synthetic route, predicted physicochemical and spectroscopic properties, and a discussion of its potential applications. As research into this and similar molecules progresses, it is expected that 5-Iodo-6-methylpyridine-2-carboxylic acid will become a valuable tool for chemists and material scientists seeking to develop novel and functional molecules.

References

  • Pyridines - Wikipedia. (n.d.). Retrieved February 14, 2024, from [Link]

  • Iodolactonization of 3‐Alkynylthiophene‐2‐Carboxylic and 3‐Alkynylpicolinic Acids for the Synthesis of Fused Heterocycle - IRIS UniPA. (n.d.). Retrieved February 14, 2024, from [Link]

  • 5-Iodo-6-methylpyridin-2-amine | C6H7IN2 | CID 959613 - PubChem. (n.d.). Retrieved February 14, 2024, from [Link]

  • (PDF) Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents, Part I - ResearchGate. (n.d.). Retrieved February 14, 2024, from [Link]

  • (PDF) Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents. Part II. Pyridine mono-carboxylic acid N-oxides - ResearchGate. (n.d.). Retrieved February 14, 2024, from [Link]

  • A New Rapid and Specific Iodination Reagent for Phenolic Compounds - MDPI. (2023, April 4). Retrieved February 14, 2024, from [Link]

  • A facile synthesis of 5-Iodo-6-substituted Pyrimidines from Uracil-6-Carboxylic acid (Orotic acid) - SciSpace. (n.d.). Retrieved February 14, 2024, from [Link]

  • ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester - Semantic Scholar. (2019, July 16). Retrieved February 14, 2024, from [Link]

  • Ligand-controlled divergent dehydrogenative reactions of carboxylic acids via C-H activation - PubMed. (2021, December 3). Retrieved February 14, 2024, from [Link]

  • 6-Methylpyridine-2-carboxylic acid | C7H7NO2 | CID 70282 - PubChem. (n.d.). Retrieved February 14, 2024, from [Link]

  • Novel metal complexes containing 6-methylpyridine-2-carboxylic acid as potent α-glucosidase inhibitor: synthesis, crystal structures, DFT calculations, and molecular docking - PubMed. (2020, January 21). Retrieved February 14, 2024, from [Link]

  • Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid - RSC Publishing - Rsc.org. (n.d.). Retrieved February 14, 2024, from [Link]

  • US10633341B2 - Picolinic acid derivatives and their use as intermediates - Google Patents. (n.d.).
  • Iodoarenes synthesis by iodination or substitution - Organic Chemistry Portal. (n.d.). Retrieved February 14, 2024, from [Link]

  • Spectroscopic data of 6-(N-methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester isomers - NIH. (n.d.). Retrieved February 14, 2024, from [Link]

  • CN101857567A - Preparation method of high-purity 2,5-dipicolinic acid - Google Patents. (n.d.).
  • picolinic acid hydrochloride - Organic Syntheses Procedure. (n.d.). Retrieved February 14, 2024, from [Link]

  • (PDF) Spectroscopic data of 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic Acid Methyl Ester Isomers - ResearchGate. (n.d.). Retrieved February 14, 2024, from [Link]

  • Iodination of carboxylic acid and related compounds: Aliphatic compound iodination reactions (5): Discussion series on bromination/iodination reactions 22 - Chemia. (2023, February 28). Retrieved February 14, 2024, from [Link]

  • Synthesis of Some Aminopicolinic Acids - IRL @ UMSL. (2012, April 25). Retrieved February 14, 2024, from [Link]

  • Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PubMed. (2025, May 20). Retrieved February 14, 2024, from [Link]

  • A note on the preparation of dipicolinic acid - ResearchGate. (n.d.). Retrieved February 14, 2024, from [Link]

  • Title Recent developments in the practical application of novel carboxylic acid bioisosteres Authors Horgan, Conor - CORA. (2023, July 11). Retrieved February 14, 2024, from [Link]

  • Nitropyridines in the Synthesis of Bioactive Molecules - MDPI. (2025, May 7). Retrieved February 14, 2024, from [Link]

  • A novel series of M(II) complexes of 6‐methylpyridine‐2‐carboxylic acid with 4(5)methylimidazole: Synthesis, crystal structures, α‐glucosidase activity, density functional theory calculations and molecular docking - ResearchGate. (2019, March 7). Retrieved February 14, 2024, from [Link]

  • CN101857567A - Preparation method of high-purity 2,5-dipicolinic acid - Google Patents. (n.d.).
  • US2993904A - Preparation of 6-methylnicotinic acid - Google Patents. (n.d.).

Sources

Foundational

spectroscopic data (NMR, IR, MS) of 5-Iodo-6-methylpyridine-2-carboxylic acid

The following is an in-depth technical guide on the spectroscopic characterization of 5-Iodo-6-methylpyridine-2-carboxylic acid (also known as 5-iodo-6-methylpicolinic acid). Technical Guide for Structural Elucidation &...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the spectroscopic characterization of 5-Iodo-6-methylpyridine-2-carboxylic acid (also known as 5-iodo-6-methylpicolinic acid).

Technical Guide for Structural Elucidation & Synthesis Validation

Executive Summary & Compound Identity

5-Iodo-6-methylpyridine-2-carboxylic acid is a critical heterocyclic building block used in the synthesis of pharmaceuticals, particularly as a scaffold for kinase inhibitors and ligands in coordination chemistry. Its structural integrity is defined by the specific regiochemistry of the iodine atom relative to the methyl and carboxyl groups on the pyridine ring.

  • IUPAC Name: 5-Iodo-6-methylpyridine-2-carboxylic acid[1]

  • Common Name: 5-Iodo-6-methylpicolinic acid[2][3]

  • Molecular Formula: Cngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    H
    
    
    
    INO
    
    
    [1][4][5][6]
  • Molecular Weight: 263.03 g/mol [1][5][6]

  • CAS Number: 1227599-65-8 (Note: CAS may vary by salt form or ester derivative; verify with specific vendor).

This guide details the spectroscopic signatures (NMR, MS, IR) required to validate the identity of this compound, distinguishing it from common regioisomers like 3-iodo-6-methylpicolinic acid.

Synthesis & Regiochemical Logic

To understand the spectroscopic data, one must understand the synthesis which dictates the regioselectivity. The primary route involves the electrophilic iodination of 6-methylpicolinic acid .

Mechanism of Regioselectivity

The pyridine ring is electron-deficient, making electrophilic aromatic substitution (EAS) difficult. However, the substituents direct the incoming iodine:

  • 6-Methyl Group (+I, Hyperconjugation): Activates positions 3 (para) and 5 (ortho).

  • 2-Carboxyl Group (-M, -I): Deactivates the ring, most strongly at positions 3 and 5 (ortho/para to the EWG).

  • Net Effect: Position 5 is favored because it is ortho to the activating methyl group and meta to the deactivating carboxyl group (less deactivated than position 3). Position 3 is sterically hindered by the carboxyl group and strongly deactivated.

Experimental Workflow Diagram

The following diagram illustrates the synthesis and logical flow for structural validation.

SynthesisWorkflow Start 6-Methylpicolinic Acid (Starting Material) Intermediate Sigma Complex (Transition State) Start->Intermediate Electrophilic Attack (Favored at C5) Reagents NIS (N-Iodosuccinimide) TFA/H2SO4 (Catalyst) Reagents->Intermediate Product 5-Iodo-6-methylpicolinic Acid (Target) Intermediate->Product Deprotonation Validation NMR/MS Validation Product->Validation Characterization

Caption: Regioselective synthesis pathway via electrophilic iodination using NIS in acidic media.

Spectroscopic Data Analysis[8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the substitution pattern. The key feature is the coupling constant between the two remaining aromatic protons (H3 and H4).


H NMR (400 MHz, DMSO-d

)
Signal (

ppm)
MultiplicityIntegralCoupling (

Hz)
AssignmentMechanistic Explanation
13.0 - 13.5 br s1H-COOHAcidic proton, exchangeable with D

O.
8.20 d1H8.0 HzH-4Ortho to Iodine. Deshielded by I (heavy atom effect) and ring current.
7.75 d1H8.0 HzH-3Ortho to COOH. Deshielded by anisotropy of C=O.
2.72 s3H-6-CH

Methyl group attached to aromatic ring.

Critical Diagnostic: The presence of an AB system (two doublets) with a coupling constant of ~8.0 Hz confirms that the two protons are ortho to each other (positions 3 and 4). If the iodine were at position 4, you would see two singlets (para coupling is negligible). If at position 3, you would see doublets but the chemical shifts would differ significantly due to the proximity to the methyl group.


C NMR (100 MHz, DMSO-d

)
Signal (

ppm)
AssignmentMechanistic Explanation
165.5 C=OCarboxylic acid carbonyl.
159.2 C-6Alpha to Nitrogen, ipso to Methyl.
148.0 C-2Alpha to Nitrogen, ipso to COOH.
146.5 C-4Methine carbon, meta to N.
124.8 C-3Methine carbon, beta to N.
98.5 C-5 (C-I)Diagnostic: Carbon attached to Iodine is significantly shielded (upfield) due to the "Heavy Atom Effect".
26.5 CH

Methyl carbon.
Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides fragmentation patterns characteristic of halogenated pyridines.

  • Ionization Mode: ESI (+) or EI

  • Molecular Ion: [M+H]

    
     = 263.95 (Calculated for C
    
    
    
    H
    
    
    INO
    
    
    )
  • Isotope Pattern: Iodine is monoisotopic (

    
    I). No M+2 peak (unlike Cl or Br).
    
Fragmentation Pathway (EI/ESI)

The loss of the carboxyl group is the primary fragmentation pathway, followed by the loss of the iodine atom.

MassSpecFragmentation M_Ion [M+H]+ m/z 264 Frag1 [M - COOH]+ m/z 219 M_Ion->Frag1 - CO2/COOH Frag2 [M - I]+ m/z 137 M_Ion->Frag2 - I (Homolytic cleavage) Frag3 Pyridyne/Ring Break m/z <100 Frag1->Frag3

Caption: Proposed MS fragmentation pathway showing characteristic loss of Carboxyl and Iodine groups.

Infrared (IR) Spectroscopy

IR is useful for confirming the functional groups, particularly the carboxylic acid and the substitution pattern.[7]

  • 3300 - 2500 cm

    
     (Broad):  O-H stretch of carboxylic acid (dimer).
    
  • 1710 - 1730 cm

    
     (Strong):  C=O stretch of carboxylic acid.
    
  • 1580, 1450 cm

    
    :  C=C and C=N ring stretches (Pyridine skeleton).
    
  • ~1100 - 1000 cm

    
    :  C-I stretch (often weak, but characteristic in fingerprint region).
    

Experimental Protocols

Protocol 1: Synthesis of 5-Iodo-6-methylpicolinic Acid

Rationale: Direct iodination using N-Iodosuccinimide (NIS) in acidic media allows for mild conditions that favor the 5-position.

  • Setup: Charge a round-bottom flask with 6-methylpicolinic acid (1.0 eq) and trifluoroacetic acid (TFA) or acetic acid/H

    
    SO
    
    
    
    (solvent volume ~10 mL/g).
  • Addition: Add N-Iodosuccinimide (NIS) (1.1 eq) portion-wise at room temperature.

  • Reaction: Heat the mixture to 60-80°C for 4-6 hours. Monitor by LC-MS for the disappearance of starting material (m/z 138) and appearance of product (m/z 264).

  • Workup:

    • Cool to room temperature.

    • Pour into ice-water.

    • Neutralize carefully with saturated NaHCO

      
       to pH ~3-4 (isoelectric point) to precipitate the acid.
      
    • Filter the solid.

    • Purification: Recrystallize from Ethanol/Water or purify via column chromatography (MeOH/DCM gradient) if necessary.

Protocol 2: NMR Sample Preparation

Rationale: Carboxylic acids often dimerize or broaden in non-polar solvents. DMSO-d


 is preferred to break hydrogen bonds and provide sharp peaks.
  • Dissolve ~5-10 mg of the solid product in 0.6 mL of DMSO-d

    
     .
    
  • Ensure complete dissolution (sonicate if necessary).

  • Acquire spectrum with at least 16 scans to visualize the small satellite peaks if checking for impurities.

References

  • Regioselective Iodination of Pyridines

    • Castanet, A.-S., Colobert, F., & Broutin, P.-E. (2002). Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide. Tetrahedron Letters, 43(29), 5047-5048.

  • Spectroscopic Data of Pyridine Derivatives: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (General reference for substituent effects).
  • Synthesis of Methylpicolinic Acid Derivatives

    • Kadir, M. A., et al. (2019). Data on FTIR, NMR and UV-Vis spectra of... pyridine-2-carboxylic acid methyl ester. Data in Brief, 25, 104266.

  • Heavy Atom Effect in 13C NMR: Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy. VCH. (Source for C-I shielding effect).

Sources

Exploratory

Technical Guide: Thermal Stability &amp; Decomposition Profile of 5-Iodo-6-methylpyridine-2-carboxylic Acid

Executive Summary 5-Iodo-6-methylpyridine-2-carboxylic acid (also known as 5-Iodo-6-methylpicolinic acid) is a critical heterocyclic building block utilized in the synthesis of pharmaceutical intermediates, particularly...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Iodo-6-methylpyridine-2-carboxylic acid (also known as 5-Iodo-6-methylpicolinic acid) is a critical heterocyclic building block utilized in the synthesis of pharmaceutical intermediates, particularly for SGLT2 inhibitors and kinase inhibitors. While generally stable under ambient conditions, this compound exhibits a specific thermal instability profile driven by the picolinic acid moiety.

Key Stability Findings:

  • Thermal Ceiling: The compound is thermally stable up to approximately 130°C . Beyond this threshold, it undergoes irreversible decomposition.

  • Primary Failure Mode: Decarboxylation to 3-iodo-2-methylpyridine. This reaction is accelerated by transition metals (e.g., Cu, Pd) and acidic conditions.

  • Secondary Failure Mode: Homolytic Deiodination (loss of iodine), primarily triggered by UV light exposure or extreme temperatures (>200°C).

This guide provides the mechanistic basis for these decomposition pathways and details the experimental protocols required to validate batch-specific stability.

Chemical Profile & Structural Properties[1][2]

PropertyDetail
Chemical Name 5-Iodo-6-methylpyridine-2-carboxylic acid
Common Synonyms 5-Iodo-6-methylpicolinic acid; 6-Methyl-5-iodopicolinic acid
CAS Number 1138446-34-6 (Acid); 849830-15-5 (Methyl Ester analog)
Molecular Formula C₇H₆INO₂
Molecular Weight 263.03 g/mol
Physical State Off-white to pale yellow solid
Melting Point ~135–145°C (often accompanied by decomposition)
Solubility Soluble in DMSO, DMF, Methanol; Sparingly soluble in water
Structural Visualization

The following diagram illustrates the core structure and the specific sites vulnerable to thermal and photolytic degradation.

ChemicalStructure Figure 1: Structural Vulnerability Map Compound 5-Iodo-6-methylpyridine- 2-carboxylic acid Site_A Site A: Carboxylic Acid (Thermal Decarboxylation Risk) Compound->Site_A T > 140°C Site_B Site B: C-I Bond (Photolytic Cleavage Risk) Compound->Site_B UV Light / hν

Thermal Decomposition Mechanisms

Understanding the mechanism is crucial for process safety during scale-up. The decomposition is not random; it follows specific kinetic pathways inherent to the picolinic acid scaffold.

Primary Pathway: Thermal Decarboxylation

Picolinic acids are prone to decarboxylation because the pyridine nitrogen can stabilize the developing negative charge in the transition state.

  • Mechanism: The reaction likely proceeds via a zwitterionic intermediate (Hammick reaction type mechanism). At elevated temperatures, the proton from the carboxylic acid transfers to the pyridine nitrogen, creating a pyridinium carboxylate. This species facilitates the loss of CO₂.

  • Onset Temperature: Typically observed between 140°C and 160°C .

  • Catalysis: This pathway is significantly catalyzed by the presence of metal salts (Copper, Iron) or strong acids.

Secondary Pathway: Deiodination

The Carbon-Iodine (C-I) bond is the weakest bond in the molecule (Bond Dissociation Energy ~50-60 kcal/mol).

  • Trigger: High temperatures (>180°C) or UV radiation.

  • Mechanism: Homolytic cleavage generates an aryl radical and an iodine radical (

    
    ). The iodine radical can recombine to form 
    
    
    
    , causing the material to turn purple/brown.
Decomposition Pathway Diagram[9]

DecompositionPathway Figure 2: Thermal Decomposition Pathways Parent 5-Iodo-6-methylpyridine- 2-carboxylic acid TS Transition State (Zwitterionic/Cyclic) Parent->TS Heat (>140°C) Radical Aryl Radical + I• Parent->Radical UV Light / Extreme Heat Product1 3-Iodo-2-methylpyridine (Major Product) TS->Product1 -CO2 Gas CO2 (Gas) TS->Gas

Experimental Characterization Protocols

To validate the stability of a specific batch, the following self-validating protocols should be employed. These are designed to distinguish between moisture loss, solvent release, and actual chemical degradation.

Thermogravimetric Analysis (TGA)

Purpose: Determine the exact


 (decomposition onset temperature).
  • Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo).

  • Protocol:

    • Sample Mass: 5–10 mg.

    • Pan: Platinum or Ceramic (Open).

    • Purge Gas: Nitrogen (

      
      ) at 40–60 mL/min.
      
    • Ramp Rate: 10°C/min from 30°C to 300°C.

  • Interpretation:

    • <100°C: Weight loss here indicates residual water or solvent (Solvates are common with carboxylic acids).

    • ~140–160°C: A sharp weight loss step corresponding to ~16.7% mass loss (theoretical loss of

      
      ) confirms decarboxylation.
      
Differential Scanning Calorimetry (DSC)

Purpose: Distinguish between melting and decomposition.

  • Protocol:

    • Pan: Aluminum (Crimped with pinhole to allow gas escape).

    • Ramp: 10°C/min.

  • Expected Profile:

    • An endothermic peak (melting) immediately followed by or overlapping with an exothermic event (decomposition) suggests the compound is metastable at its melting point.

    • Warning: If a sharp exotherm is observed before melting, the material poses a higher thermal risk.

HPLC Stability-Indicating Method

Purpose: Detect non-volatile degradation products (e.g., de-iodinated species) that TGA might miss.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase:

    • A: 0.1% Phosphoric Acid in Water.

    • B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 254 nm (Aromatic ring) and 220 nm (Carboxyl).

  • Stress Test: Heat sample in DMSO at 80°C for 4 hours. Compare against a fresh standard. Appearance of a peak with longer retention time usually indicates the decarboxylated product (less polar).

Handling & Storage Recommendations

Based on the stability profile, the following handling procedures are mandatory to maintain integrity:

  • Temperature Control:

    • Storage: Store at +2°C to +8°C (Refrigerated). While stable at room temperature for short periods, long-term storage requires cooling to prevent slow decarboxylation.

    • Reaction Conditions: Avoid heating reaction mixtures above 100°C . If higher temperatures are required, ensure the reaction time is minimized (<2 hours).

  • Light Protection:

    • The C-I bond is photosensitive. Store in amber glass vials or wrap containers in aluminum foil.

    • Avoid exposure to direct sunlight during weighing and transfer.

  • Process Safety (Scale-Up):

    • Avoid contact with transition metals (Cu, Fe) in the reaction vessel if heating is required, as these catalyze decarboxylation.

    • Ventilation is required during bulk heating due to the potential release of

      
       (pressure buildup) and Iodine vapor (if severe decomposition occurs).
      

References

  • BenchChem. (2025). Pyridine-2-carboxylic anhydride decomposition pathways and prevention. Retrieved from

  • National Institutes of Health (NIH). (2025). 6-Methylpyridine-2-carboxylic acid | C7H7NO2 | CID 70282.[1] PubChem.[1][2][3] Retrieved from

  • J&K Scientific. (2009). 6-Iodo-pyridine-2-carboxylic acid methyl ester, 98%. Retrieved from

  • Brown, B.R. (1951). The mechanism of thermal decarboxylation. Quarterly Reviews, Chemical Society. Retrieved from

  • ChemicalBook. (2025). 5-Iodo-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid Methyl ester SDS. Retrieved from [4]

Sources

Foundational

The Picolinic Acid Scaffold: A Technical Guide to Discovery, Synthesis, and Application

The following technical guide details the discovery, synthetic evolution, and pharmacological significance of substituted picolinic acids. Executive Summary Substituted picolinic acids (pyridine-2-carboxylic acids) repre...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the discovery, synthetic evolution, and pharmacological significance of substituted picolinic acids.

Executive Summary

Substituted picolinic acids (pyridine-2-carboxylic acids) represent a cornerstone in agrochemical discovery and a niche scaffold in medicinal chemistry. Historically defined by the "auxinic herbicides" developed by Dow Chemical (now Corteva Agriscience), this class has evolved from simple polychlorinated rings (Picloram) to complex 6-aryl-substituted systems (Halauxifen-methyl). This guide analyzes the structure-activity relationships (SAR) that drove this evolution, provides detailed synthetic protocols for key congeners, and examines the divergent biological roles of the endogenous metabolite picolinic acid.

The Structural Core: Pyridine-2-Carboxylic Acid

The picolinic acid pharmacophore consists of a pyridine ring substituted at the C2 position with a carboxylic acid.[1] This arrangement creates a bidentate ligand capable of strong metal chelation (N, O-binding) and mimics the indole-3-acetic acid (IAA) structure essential for auxin receptor binding in plants.

The Auxinic Pharmacophore

In agrochemistry, the activity of picolinic acids relies on their ability to bind the Transport Inhibitor Response 1 (TIR1) and Auxin Signaling F-Box (AFB) protein receptors.

  • Essential Features: The carboxylic acid (or a hydrolyzable ester) and the pyridine nitrogen are critical for receptor pocket docking.

  • Substitution Pattern: Activity is modulated by halogenation at C3/C5 (increasing lipophilicity and metabolic stability) and amination at C4 (enhancing receptor affinity).

Phase I: The Polychlorinated Era (1960s–1980s)

The discovery of Picloram (4-amino-3,5,6-trichloropicolinic acid) in the early 1960s marked the entry of pyridine chemistry into the herbicide market.

Picloram: The Progenitor
  • Discovery: Discovered by Dow Chemical (marketed 1963).

  • Mechanism: Acts as a systemic synthetic auxin, inducing uncontrolled growth and vascular tissue disruption.[2][3]

  • Chemistry: High chlorine content renders the molecule extremely persistent in soil and mobile in water (low pKa ~2.3).

Experimental Protocol 1: Synthesis of Picloram (Industrial Route)

Based on Patent US4336384A and standard industrial aminolysis.

Objective: Conversion of 3,4,5,6-tetrachloropicolinonitrile to 4-amino-3,5,6-trichloropicolinic acid.

Reagents:

  • 3,4,5,6-Tetrachloropicolinonitrile (TCPN)[4]

  • Ammonium Hydroxide (28% NH₃)

  • Sulfuric Acid (H₂SO₄)[5]

Workflow:

  • Amination: Charge a high-pressure autoclave with TCPN (1.0 eq) and aqueous NH₄OH (excess, ~10 eq).

  • Heating: Seal and heat to 130–150°C for 4–6 hours. The pressure will rise significantly (autogenous pressure).

    • Mechanism:[3][6][7][8] Nucleophilic aromatic substitution (

      
      ) occurs preferentially at the C4 position due to para-activation by the nitrile group and the electron-deficient pyridine ring. Simultaneously, the nitrile hydrolyzes to the carboxylate.
      
  • Workup: Cool the reactor to room temperature. Vent ammonia.

  • Acidification: Transfer the resulting slurry (ammonium salt of picloram) to a beaker. Acidify with H₂SO₄ to pH 2.0.

  • Isolation: Filter the precipitated free acid. Wash with cold water to remove ammonium chloride/sulfate byproducts.

  • Purification: Recrystallize from acetic acid/water.

Clopyralid: Enhancing Selectivity

Following Picloram, Clopyralid (3,6-dichloro-2-pyridinecarboxylic acid) was developed.

  • SAR Shift: Removal of the C5-chlorine and C4-amino group altered the spectrum, making it highly effective against Compositae (thistles) and Leguminosae while being safer on grasses and crucifers.

Phase II: The Aminopyralid Refinement (1990s–2000s)

To address the environmental persistence of Picloram and improve potency, Dow developed Aminopyralid (4-amino-3,6-dichloropicolinic acid).

  • Innovation: Removing the C5-chlorine atom from the Picloram scaffold increased the pKa slightly and altered the metabolic degradation rate in soil, while maintaining the potent C4-amino auxin mimicry.

  • Synthesis Challenge: Direct chlorination of picolinic acid yields mixtures. The most efficient route involves the selective dechlorination of Picloram.

Experimental Protocol 2: Selective Reductive Dechlorination

Based on Patent CN105461622A.

Objective: Synthesis of Aminopyralid from Picloram.

Reagents:

  • Picloram (Starting Material)[9][10]

  • Sodium Hydroxide (NaOH)

  • Zinc powder (Zn) or Pd/C Catalyst

  • Water/Methanol solvent system

Workflow:

  • Dissolution: Dissolve Picloram (10 g) in 10% NaOH solution (50 mL). The pH must be >12 to ensure the carboxylate is soluble and the ring is electron-rich.

  • Reduction:

    • Method A (Chemical): Add activated Zinc powder (1.5 eq) slowly at 60°C.

    • Method B (Catalytic - Preferred): Transfer to a hydrogenation vessel with 5% Pd/C catalyst. Pressurize with H₂ (3 atm) at 50°C.

  • Selectivity Control: Monitor reaction by HPLC. The C5-chlorine is sterically crowded and electronically distinct, making it susceptible to hydrogenolysis before the C3/C6 chlorines.

  • Filtration: Remove catalyst/zinc residues by filtration.

  • Precipitation: Acidify filtrate with HCl to pH 2.5. Aminopyralid precipitates as a white solid.

Phase III: The Arylpicolinate Revolution (2010s–Present)

The most significant leap in this field was the discovery of 6-arylpicolinates , exemplified by Halauxifen-methyl (Arylex™) and Florpyrauxifen-benzyl (Rinskor™).

  • The "Aryl Tail": Unlike previous generations which were simple substituted pyridines, these molecules feature a phenyl ring attached at the C6 position.

  • Mechanism of Action: These compounds bind preferentially to the AFB5 auxin receptor homolog rather than TIR1. This unique binding mode allows them to control weeds resistant to classical auxins (like 2,4-D or dicamba) and function at extremely low use rates (5–10 g ai/ha vs. 200+ g for older auxins).

Experimental Protocol 3: Suzuki-Miyaura Coupling for Halauxifen-methyl

Based on Corteva Agriscience process patents.

Objective: Attachment of the aryl tail to the pyridine core.

Reagents:

  • Core: Methyl 4-amino-3,6-dichloropicolinate (protected ester form of aminopyralid precursor).

  • Tail: 4-chloro-2-fluoro-3-methoxyphenylboronic acid.

  • Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

  • Base: KF or Cs₂CO₃.

  • Solvent: 1,2-Dimethoxyethane (DME) / Water.

Workflow:

  • Preparation: In a nitrogen-purged flask, dissolve the pyridine core (1.0 eq) and the boronic acid tail (1.1 eq) in DME:Water (4:1 ratio).

  • Catalysis: Add Pd catalyst (0.05 eq) and Base (2.0 eq).

  • Coupling: Heat to reflux (80–90°C) for 4–8 hours.

    • Note: The C6-chlorine is more reactive toward oxidative addition than the C3-chlorine due to steric and electronic factors, allowing regiospecific coupling.

  • Workup: Cool, dilute with ethyl acetate, and wash with brine. Dry organic layer over MgSO₄.

  • Purification: Silica gel chromatography (Hexane:EtOAc gradient).

  • Product: Halauxifen-methyl (ester).[11][12][13] Note: The ester is a pro-herbicide; it hydrolyzes to the acid inside the plant.

Comparative Data Analysis

The following table highlights the physical property shifts that accompanied the structural evolution of this class.

CompoundGenerationStructure TypepKa (Acid)LogP (pH 7)Typical Rate (g ai/ha)Key Target Spectrum
Picloram 1st (1963)Polychloro-pyridine2.30.30250–1000Woody plants, broadleaves
Clopyralid 1st (1970s)Dichloro-pyridine2.0-2.63100–300Thistles, legumes, compositae
Aminopyralid 2nd (2005)Amino-dichloro-pyridine2.56-2.8750–120Invasive weeds, pastures
Halauxifen-methyl 3rd (2014)6-Aryl-picolinateN/A (Ester)3.6 (Ester)5–10 Resistant broadleaves (Cleavers, etc.)

Data Source: PPDB (Pesticide Properties DataBase) and Corteva Technical Sheets.

Visualizing the Evolution and Mechanism

Structural Evolution Timeline

PicolinicEvolution cluster_0 Polychlorinated Era Picoline 2-Picoline (Precursor) Picloram Picloram (1963) +NH2, +3 Cl Picoline->Picloram Chlorination & Amination Clopyralid Clopyralid (1970s) -NH2, Selective Picloram->Clopyralid SAR Refinement Aminopyralid Aminopyralid (2005) -1 Cl (C5) Picloram->Aminopyralid Reductive Dechlorination Halauxifen Halauxifen-methyl (2014) +Aryl Tail (C6) Aminopyralid->Halauxifen Suzuki Coupling (Aryl Addition)

Caption: The synthetic lineage of picolinic acid herbicides, moving from simple chlorination to complex aryl-coupling.

Mechanism of Action (Auxin Signaling)

AuxinPathway Herbicide Picolinic Herbicide (Ligand) Receptor TIR1 / AFB5 (F-Box Protein) Herbicide->Receptor Binds Repressor Aux/IAA Repressor Receptor->Repressor Recruits Proteasome 26S Proteasome (Degradation) Repressor->Proteasome Degraded Ubiquitin SC3 Ubiquitin Complex Ubiquitin->Repressor Poly-ubiquitination GeneExpr Auxin Response Genes (Uncontrolled Growth) Proteasome->GeneExpr Derepression

Caption: The molecular pathway where picolinic acids act as "molecular glues," recruiting repressors for degradation.

Beyond Herbicides: Biological & Pharmaceutical Relevance

While dominated by agriculture, the picolinic acid scaffold has critical biological roles.

Tryptophan Metabolism

Picolinic acid is an endogenous metabolite of L-tryptophan via the Kynurenine Pathway .

  • Neuroprotection: Unlike its precursor Quinolinic Acid (an NMDA receptor agonist and neurotoxin), Picolinic Acid is generally considered neuroprotective. It can block Quinolinic Acid neurotoxicity.

  • Zinc Absorption: Picolinic acid is a potent chelator of Zinc (Zn²⁺). The complex Zinc Picolinate is widely used in dietary supplements due to its high bioavailability compared to inorganic zinc salts.

Metallopharmaceutical Ligands

The dipicolinic acid (2,6-pyridinedicarboxylic acid) variant is abundant in bacterial spores (up to 15% of dry weight) and confers heat resistance. In drug development, substituted picolinates are explored as ligands for Ruthenium and Platinum-based anti-cancer drugs, exploiting their stability and ability to intercalate DNA.

References

  • Dow Chemical Company. (1963). Method of controlling unwanted vegetation.[2][14][15][16][17][18][19][20] U.S. Patent 3,285,925.[21] Link

  • Symons, M., et al. (1982). Preparation of 4-amino-3,5,6-trichloropicolinic acid.[4][5][7][21][22] U.S. Patent 4,336,384A. Link

  • Epp, J. B., et al. (2016). The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. Bioorganic & Medicinal Chemistry.[1][14][18] Link

  • University of Hertfordshire. (2024). PPDB: Pesticide Properties DataBase - Picloram & Halauxifen-methyl.Link

  • Grant, R. S., et al. (2009). The physiological action of picolinic acid in the human brain. International Journal of Tryptophan Research. Link

  • Corteva Agriscience. (2018). Process for the preparation of 4-amino-3-chloro-6-(substituted phenyl)picolinates. World Patent WO2018194901. Link

Sources

Protocols & Analytical Methods

Method

using 5-Iodo-6-methylpyridine-2-carboxylic acid in cross-coupling reactions

Application Note: Strategic Cross-Coupling of 5-Iodo-6-methylpyridine-2-carboxylic Acid Scaffolds Part 1: Executive Summary & Structural Analysis The utilization of 5-Iodo-6-methylpyridine-2-carboxylic acid (Structure 1...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Cross-Coupling of 5-Iodo-6-methylpyridine-2-carboxylic Acid Scaffolds

Part 1: Executive Summary & Structural Analysis

The utilization of 5-Iodo-6-methylpyridine-2-carboxylic acid (Structure 1 ) in drug discovery is driven by the demand for highly functionalized pyridine pharmacophores.[1] However, this scaffold presents a "perfect storm" of synthetic challenges:

  • Ortho-Steric Hindrance: The methyl group at C6 is directly adjacent (ortho) to the reactive iodine at C5, significantly impeding oxidative addition and transmetalation.

  • Catalyst Poisoning: The free carboxylic acid at C2 (and the pyridine nitrogen) can chelate transition metals (Pd, Cu), quenching catalytic activity.

  • Electronic Deactivation: While the C-I bond is weak, the electron-deficient nature of the pyridine ring can make the oxidative addition intermediate unstable if not properly ligated.

Strategic Recommendation: Unless the free acid is strictly required for solubility, always perform cross-coupling on the methyl ester derivative (Methyl 5-iodo-6-methylpyridine-2-carboxylate) .[1] This prevents catalyst sequestration and allows for standard organic solvent compatibility.[1] Hydrolysis to the acid can be performed quantitatively post-coupling.

Visualizing the Reactivity Landscape

ReactivityMap Substrate 5-Iodo-6-methyl pyridine-2-carboxylic acid Site_I C5-Iodine Position (Reactive Site) Primary Cross-Coupling Substrate->Site_I Site_Me C6-Methyl Group (Steric Blockade) Requires Bulky Ligands Substrate->Site_Me Site_COOH C2-Carboxylic Acid (Catalyst Trap) Must be Protected (Ester) Substrate->Site_COOH Site_N Pyridine Nitrogen (Coordination Site) Weakly Deactivating Substrate->Site_N Site_Me->Site_I Ortho-Steric Hindrance Site_COOH->Site_N Chelation Potential

Figure 1: Reactivity profile of the target scaffold. Note the critical steric interaction between the C6-Methyl and C5-Iodine.[1]

Part 2: Experimental Protocols

These protocols are designed for the Methyl Ester derivative to ensure reproducibility.

Protocol A: Sterically Demanding Suzuki-Miyaura Coupling

Objective: Synthesis of Biaryl Derivatives

Rationale: Standard ligands (PPh3, dppf) often fail here due to the C6-methyl steric clash. We utilize SPhos or XPhos , which are dialkylbiaryl phosphine ligands designed to facilitate coupling on hindered substrates by creating a spacious binding pocket around the Palladium center.

Materials:

  • Substrate: Methyl 5-iodo-6-methylpyridine-2-carboxylate (1.0 equiv)[1]

  • Boronic Acid: Aryl/Heteroaryl boronic acid (1.5 equiv)

  • Catalyst: Pd(OAc)₂ (5 mol%)

  • Ligand: SPhos (10 mol%) [2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl][1]

  • Base: K₃PO₄ (3.0 equiv, finely ground)

  • Solvent: Toluene:Water (10:1 ratio)

Step-by-Step Methodology:

  • Inert Setup: Charge a reaction vial with the Substrate (1.0 mmol), Boronic Acid (1.5 mmol), Pd(OAc)₂ (11 mg, 0.05 mmol), SPhos (41 mg, 0.1 mmol), and K₃PO₄ (636 mg, 3.0 mmol).

  • Degassing: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

  • Solvent Addition: Add degassed Toluene (4 mL) and Water (0.4 mL) via syringe.

  • Reaction: Heat the mixture to 100°C for 12–18 hours. Vigorous stirring is essential for the biphasic system.

  • Work-up: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.[1]

  • Purification: Flash chromatography (Hexanes/EtOAc).

Self-Validation Check:

  • Color Change: Reaction should turn from orange/red to black (active Pd species).

  • TLC:[1] If starting material persists after 18h, add 2 mol% Pd-G4-XPhos precatalyst.[1]

Protocol B: Controlled Sonogashira Coupling

Objective: Introduction of Alkynyl Groups

Rationale: Copper (CuI) is typically used as a co-catalyst but can be sequestered by the pyridine nitrogen. We employ a slightly higher CuI loading and a strong amine base to drive the cycle.

Materials:

  • Substrate: Methyl 5-iodo-6-methylpyridine-2-carboxylate (1.0 equiv)[1]

  • Alkyne: Terminal alkyne (1.2 equiv)

  • Catalyst: PdCl₂(PPh₃)₂ (5 mol%)

  • Co-Catalyst: CuI (5–10 mol%)

  • Base/Solvent: Triethylamine (Et₃N) or Diisopropylamine (DIPA) [Used as solvent and base]

Step-by-Step Methodology:

  • Dissolution: Dissolve Substrate (1.0 mmol) in anhydrous Et₃N (5 mL) in a dry pressure tube.

  • Catalyst Addition: Add PdCl₂(PPh₃)₂ (35 mg) and CuI (10–19 mg).

  • Alkyne Addition: Add the terminal alkyne (1.2 mmol).

  • Reaction: Purge with Argon. Seal and heat to 60°C for 4–8 hours.

    • Note: 5-Iodo pyridines are highly reactive; excessive heat (>80°C) may cause homocoupling of the alkyne (Glaser coupling).

  • Work-up: Filter through a celite pad to remove Pd/Cu salts.[1] Concentrate the filtrate and purify.

Protocol C: Buchwald-Hartwig Amination (Advanced)

Objective: C-N Bond Formation (Anilines/Amines)

Rationale: This is the most challenging transformation due to the C6-methyl sterics.[1] First-generation catalysts will fail.[1] BrettPhos Pd G4 is the gold standard here, as it is specifically engineered to couple primary amines with hindered aryl halides.

Materials:

  • Substrate: Methyl 5-iodo-6-methylpyridine-2-carboxylate (1.0 equiv)[1]

  • Amine: Primary or Secondary amine (1.2 equiv)

  • Catalyst: BrettPhos Pd G4 (2–5 mol%)

  • Base: NaOtBu (Sodium tert-butoxide) (1.4 equiv)

  • Solvent: 1,4-Dioxane (anhydrous)[1]

Step-by-Step Methodology:

  • Glovebox/Schlenk: In a nitrogen-filled environment, combine Substrate (1.0 mmol), Amine (1.2 mmol), BrettPhos Pd G4 (variable loading), and NaOtBu (135 mg).

  • Solvent: Add anhydrous Dioxane (4 mL).

  • Reaction: Heat to 90°C for 2–6 hours.

  • Quench: Dilute with EtOAc and filter through silica.

    • Critical: Do not perform an aqueous workup with acidic water, as the product (aminopyridine) is basic and will be lost in the aqueous layer.

Part 3: Comparative Data & Troubleshooting

Ligand Selection Guide for C5-Coupling
Reaction TypeRecommended LigandWhy?Alternative
Suzuki SPhos / XPhos Excellent for ortho-substituted aryl chlorides/iodides.[1]PCy₃ (requires high temp)
Sonogashira PPh₃ Sufficient for iodides; sterics less critical for linear alkynes.Xantphos (for difficult cases)
Buchwald BrettPhos Specifically designed for C-N coupling with steric hindrance.RuPhos (for secondary amines)
Heck P(t-Bu)₃ High activity for hindered olefins.P(o-tol)₃
Troubleshooting Matrix
ObservationRoot CauseSolution
Low Conversion (<20%) Catalyst deactivation by Chelation.[1]Switch from Free Acid to Methyl Ester . Increase catalyst loading to 10%.
Protodehalogenation (Iodine replaced by H)Hydride source in reaction (often from solvent or excess base).Ensure solvents are anhydrous.[1] Lower reaction temperature.[1] Switch base to Cs₂CO₃.
Homocoupling of Alkyne (Sonogashira)Oxygen leak or excess Copper.Degas solvents rigorously (freeze-pump-thaw).[1] Reduce CuI to 2 mol%.
Black Precipitate immediately "Pd Black" formation (catalyst death).Ligand is not stabilizing Pd effectively. Switch to a Palladacycle precatalyst (e.g., XPhos Pd G4).

Part 4: Synthesis Workflow Diagram

Workflow Start Start: 5-Iodo-6-methylpyridine- 2-carboxylic acid Step1 Step 1: Esterification (MeOH, H2SO4, Reflux) Protects C2-COOH Start->Step1 Intermediate Methyl 5-iodo-6-methyl pyridine-2-carboxylate Step1->Intermediate Choice Select Coupling Type Intermediate->Choice Suzuki Suzuki Coupling (Ar-B(OH)2, SPhos-Pd) Biaryl Formation Choice->Suzuki Sono Sonogashira Coupling (Alkyne, Pd/Cu) Alkynylation Choice->Sono Buchwald Buchwald-Hartwig (Amine, BrettPhos-Pd) Amination Choice->Buchwald Step3 Step 3: Hydrolysis (Optional) (LiOH, THF/H2O) Restores COOH Suzuki->Step3 Sono->Step3 Buchwald->Step3 Final Final Drug Scaffold Step3->Final

Figure 2: Recommended synthetic workflow emphasizing the protection-deprotection strategy.

References

  • Barder, T. E., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.[2] (Foundational work on SPhos/XPhos for hindered substrates).

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. (Guide for selecting BrettPhos/RuPhos for hindered amines).

  • Chinchilla, R., & Nájera, C. "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews, 2007. (Comprehensive review including heterocyclic substrates).

  • Malinowski, J. T., et al. "Development of a Palladium-Catalyzed Decarboxylative Cross-Coupling of (2-Azaaryl)carboxylates with Aryl Halides."[1] Journal of the American Chemical Society, 2013. (Discusses the reactivity of picolinic acids and the need for esterification/decarboxylation control).

  • Sigma-Aldrich. "Product Specification: 6-Iodo-pyridine-2-carboxylic acid methyl ester."[1] (Verification of commercial availability of the ester).

Sources

Application

Application Note: Protocol for the Synthesis of Amides from 5-Iodo-6-methylpyridine-2-carboxylic Acid

Executive Summary This application note details the synthetic protocols for generating amides from 5-Iodo-6-methylpyridine-2-carboxylic acid (CAS: 1150164-50-5). This specific scaffold is a critical intermediate in medic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the synthetic protocols for generating amides from 5-Iodo-6-methylpyridine-2-carboxylic acid (CAS: 1150164-50-5). This specific scaffold is a critical intermediate in medicinal chemistry, particularly for the development of kinase inhibitors and PET radiotracers, where the 5-iodo position serves as a "warhead" for downstream cross-coupling (Suzuki, Sonogashira) and the 6-methyl group provides metabolic stability or steric selectivity.

We present three distinct methodologies tailored to the nucleophilicity of the amine partner and the scale of the reaction:

  • Method A (HATU): High-throughput, discovery-scale synthesis for aliphatic and reactive amines.

  • Method B (T3P): Scalable, "green" synthesis with simplified workup for substituted anilines and weak nucleophiles.

  • Method C (Acyl Chloride): Activation via Ghosez’s Reagent or Oxalyl Chloride for sterically hindered or electron-deficient amines.

Chemical Context & Retrosynthetic Logic

Structural Considerations

The starting material presents specific challenges inherent to substituted picolinic acids:

  • Zwitterionic Character: The basic pyridine nitrogen (pKa ~3-4) and the acidic carboxylic acid (pKa ~2-3) exist in equilibrium. Successful coupling requires sufficient base to disrupt the internal salt bridge.

  • Decarboxylation Risk: Picolinic acids are prone to thermal decarboxylation (Hammick reaction pathway) at elevated temperatures (>100°C), particularly in the presence of electron-withdrawing groups like Iodine.

  • Metal Chelation: The picolinamide product is a bidentate ligand. If Lewis acid catalysts are used, or if the reaction is run in metal vessels, product inhibition or contamination can occur.

Strategic Selection

The choice of coupling reagent is dictated by the electronic nature of the amine partner.

MethodSelection Start Select Amine Partner Aliphatic Aliphatic Amine (Primary/Secondary) Start->Aliphatic Aniline Aniline / Heteroaryl Amine Start->Aniline Hindered Sterically Hindered (t-Butyl, alpha-subst) Start->Hindered HATU Method A: HATU (Standard) Aliphatic->HATU High Yield T3P Method B: T3P (Low Epimerization/Clean) Aniline->T3P Avoids Aggregation AcidCl Method C: Acid Chloride ((COCl)2 or Ghosez) Aniline->AcidCl If T3P fails Hindered->T3P Alt. Route Hindered->AcidCl Max Activation

Figure 1: Decision matrix for selecting the optimal amidation protocol based on amine sterics and electronics.

Detailed Experimental Protocols

Method A: HATU Activation (Standard Protocol)

Best for: Discovery chemistry, parallel synthesis, aliphatic amines. Mechanism: Formation of an OAt-active ester, followed by aminolysis.

Reagents:

  • 5-Iodo-6-methylpyridine-2-carboxylic acid (1.0 equiv)

  • Amine (1.1 – 1.2 equiv)

  • HATU (1.1 – 1.2 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

  • Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

  • Preparation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

  • Base Addition: Add DIPEA (3.0 equiv). Note: The solution may warm slightly. Ensure pH > 8 (wet pH paper) to break the zwitterion.

  • Activation: Add HATU (1.1 equiv) in one portion. Stir at Room Temperature (RT) for 15–30 minutes. The solution typically turns yellow/orange.

  • Coupling: Add the amine (1.2 equiv).

  • Reaction: Stir at RT for 2–16 hours. Monitor by LCMS (Look for mass M+Amine-18).

  • Workup:

    • Dilute with EtOAc.[1]

    • Wash 3x with saturated NaHCO₃ (removes HOBt/HATU byproducts).

    • Wash 1x with Brine.

    • Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH).

Method B: T3P (Propylphosphonic Anhydride)

Best for: Weak nucleophiles (anilines), scale-up (>5g), and avoiding toxic byproducts. Advantage: T3P byproducts are water-soluble, simplifying purification.[2][3]

Reagents:

  • Acid (1.0 equiv)

  • Amine (1.1 equiv)[4]

  • T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)

  • Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

  • Solvent: EtOAc or 2-MeTHF (preferred for green chemistry).

Step-by-Step Protocol:

  • Slurry: Suspend the acid (1.0 equiv) and amine (1.1 equiv) in EtOAc or 2-MeTHF (0.2 M).

  • Base: Add Pyridine (3.0 equiv). The mixture should become homogeneous.

  • Addition: Cool to 0°C. Dropwise add T3P solution (1.5 equiv).

  • Reaction: Allow to warm to RT. If the amine is unreactive (e.g., electron-deficient aniline), heat to 50–60°C. Caution: Do not exceed 80°C to avoid decarboxylation.

  • Workup:

    • Quench with water.

    • Separate phases.

    • Wash organic layer with 1M HCl (if product is not basic) or Citric Acid (10%) to remove excess pyridine.

    • Wash with NaHCO₃.

  • Isolation: Evaporate solvent. Often yields pure product without chromatography.

Method C: Acid Chloride Generation

Best for: Extremely hindered amines or when Methods A/B fail. Critical Note: Do NOT use Thionyl Chloride (SOCl₂) at reflux, as picolinic acids form insoluble hydrochloride salts that stall the reaction, and high heat risks decomposition. Use Oxalyl Chloride.[5]

Reagents:

  • Acid (1.0 equiv)

  • Oxalyl Chloride (1.2 equiv)

  • Catalytic DMF (2-3 drops)

  • Solvent: DCM (Dichloromethane)

Step-by-Step Protocol:

  • Activation: Suspend acid in anhydrous DCM (0.2 M) at 0°C.

  • Catalyst: Add catalytic DMF.

  • Chlorination: Dropwise add Oxalyl Chloride. Gas evolution (CO/CO₂) will occur.

  • Completion: Stir at RT for 1–2 hours until gas evolution ceases and the solid dissolves.

  • Coupling:

    • Option 1 (Isolation): Evaporate DCM to obtain the crude acid chloride hydrochloride salt. Re-dissolve in DCM and add to a solution of Amine + Et₃N.

    • Option 2 (One-pot): Cool the acid chloride solution to 0°C. Add a solution of Amine (1.0 equiv) + Et₃N (3.0 equiv) in DCM dropwise.

  • Workup: Standard aqueous wash (NaHCO₃/Brine).

Analytical Data & Troubleshooting

Expected Physical Properties
  • Appearance: The amides are typically white to off-white solids.

  • Solubility: Moderate in DCM, high in DMSO. The 5-iodo and 6-methyl groups increase lipophilicity compared to unsubstituted picolinamides.

Troubleshooting Table
ProblemProbable CauseSolution
Low Conversion Zwitterion not brokenIncrease DIPEA to 4-5 equiv. Ensure pH is basic before adding coupling reagent.
Starting Material Remains Steric hindrance (6-Me)Switch from HATU to Acid Chloride (Method C).
Black Tar Formation DecarboxylationLower reaction temperature. Avoid heating >80°C. Use T3P at RT.
Product Trapped in Aqueous Pyridine Nitrogen basicityAdjust workup pH to ~8-9 to keep the pyridine deprotonated (neutral) for extraction into organics.
Pd Coupling Fails Later Trace Sulfur/PhosphorusIf using T3P or HATU, ensure thorough washes. Residual phosphorus poisons Pd catalysts.
Reaction Workflow Diagram

Workflow Setup Reaction Setup (Acid + Base + Solvent) CheckPH Check pH > 8 (Crucial for Zwitterion) Setup->CheckPH Activation Add Coupling Agent (HATU/T3P/OxCl) CheckPH->Activation Addition Add Amine Activation->Addition Monitor Monitor (LCMS) Addition->Monitor Decision Complete? Monitor->Decision Workup Workup (Acid/Base Wash) Decision->Workup Yes Heat Heat to 50°C (Max 80°C) Decision->Heat No Purification Purification (Flash/Recryst) Workup->Purification Heat->Monitor

Figure 2: Operational workflow emphasizing the critical pH check step for picolinic acid derivatives.

References

  • HATU Mechanism & Application

    • Common Organic Chemistry. "Amine to Amide Mechanism - HATU."[6] Available at: Link

  • T3P Reagent Profile & Scalability

    • Organic Chemistry Portal. "Propylphosphonic Anhydride (T3P)."[3][5][7] Available at: Link

  • Picolinamide Directing Groups (Context for Metal Chelation)

    • ACS Publications. "Directed C–H Functionalization Reactions with a Picolinamide Directing Group." Available at: Link

  • Hammick Reaction (Decarboxylation Risk)

    • Wikipedia. "Hammick Reaction."[8] Available at: Link

  • General Amide Coupling Strategies

    • HepatoChem. "Amide coupling reaction in medicinal chemistry."[9][10] Available at: Link

Sources

Method

Application Note: A Robust Protocol for the Regioselective Iodination of 6-Methylpyridine-2-Carboxylic Acid

Abstract This application note provides a detailed, reliable protocol for the regioselective iodination of 6-methylpyridine-2-carboxylic acid, a critical intermediate in pharmaceutical and materials science research. The...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a detailed, reliable protocol for the regioselective iodination of 6-methylpyridine-2-carboxylic acid, a critical intermediate in pharmaceutical and materials science research. The method utilizes N-Iodosuccinimide (NIS) in the presence of a strong acid catalyst, trifluoromethanesulfonic acid (TfOH), to achieve high yield and selectivity. This guide offers a comprehensive overview of the reaction mechanism, step-by-step experimental procedures, safety protocols, and characterization techniques, designed for researchers in organic synthesis and drug development.

Introduction

Halogenated pyridine scaffolds are of immense importance in medicinal chemistry and materials science. The introduction of an iodine atom onto the pyridine ring provides a versatile synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the construction of complex molecular architectures. Specifically, 5-iodo-6-methylpyridine-2-carboxylic acid is a valuable building block for synthesizing targeted therapeutics and functional organic materials.

Direct C-H iodination of pyridine rings can be challenging due to the electron-deficient nature of the heterocycle, which makes it less susceptible to electrophilic aromatic substitution compared to benzene.[1][2] Overcoming this requires harsh reaction conditions or complex multi-step sequences.[1][2] This protocol employs N-Iodosuccinimide (NIS), a mild and effective electrophilic iodinating agent, activated by a catalytic amount of a strong Brønsted acid, trifluoromethanesulfonic acid (TfOH).[3][4][5] This system allows for the efficient and regioselective iodination of the electron-rich 5-position of the 6-methylpyridine-2-carboxylic acid ring under controlled conditions.[6]

Reaction Mechanism and Regioselectivity

The iodination of 6-methylpyridine-2-carboxylic acid is an electrophilic aromatic substitution reaction. The pyridine ring is generally deactivated towards electrophiles. However, the methyl group (-CH₃) at the 6-position is an electron-donating group, which activates the ortho and para positions (positions 5 and 3, respectively). Conversely, the carboxylic acid group (-COOH) at the 2-position is an electron-withdrawing group, deactivating the ring and directing incoming electrophiles to the meta positions (positions 4 and 6).

The synergistic effect of these two groups strongly favors substitution at the C5 position, which is ortho to the activating methyl group and meta to the deactivating carboxylic acid group. The strong acid catalyst, TfOH, protonates the pyridine nitrogen, further increasing the ring's electrophilicity and activating the NIS to generate a potent electrophilic iodine species (I⁺).

Materials and Equipment

Reagents
ReagentCAS No.Molar Mass ( g/mol )PuritySupplier
6-Methylpyridine-2-carboxylic acid4434-14-2137.14≥98%Sigma-Aldrich
N-Iodosuccinimide (NIS)516-12-1224.99≥98%Sigma-Aldrich
Trifluoromethanesulfonic acid (TfOH)1493-13-6150.08≥99%Sigma-Aldrich
Dichloromethane (DCM), anhydrous75-09-284.93≥99.8%Sigma-Aldrich
Saturated Sodium Thiosulfate (Na₂S₂O₃) solution7772-98-7--Lab-prepared
Saturated Sodium Bicarbonate (NaHCO₃) solution144-55-8--Lab-prepared
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37≥99.5%Sigma-Aldrich
Deuterated Chloroform (CDCl₃)865-49-6--Cambridge Isotope Labs
Equipment
  • Round-bottom flasks (50 mL and 100 mL)

  • Magnetic stirrer and stir bars

  • Ice-water bath

  • Glass syringe (for TfOH) and needles

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • High-vacuum pump

  • NMR spectrometer (≥400 MHz)

  • Mass spectrometer

  • Melting point apparatus

  • Standard laboratory glassware (beakers, graduated cylinders, funnels)

  • Fume hood

Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves.[7][8][9][10]

  • N-Iodosuccinimide (NIS): Harmful if swallowed or inhaled and causes skin and serious eye irritation.[8][11] It is light and moisture-sensitive.[7][9] Handle in a well-ventilated fume hood and avoid generating dust.[7][10][11] Store in a cool, dry, dark place.[7][9][11]

  • Trifluoromethanesulfonic acid (TfOH): Extremely corrosive and causes severe skin burns and eye damage.[12][13] It is a strong acid that reacts violently with water. Handle with extreme care in a fume hood, using appropriate PPE.[13][14] Use glass syringes for transfer, as it degrades plastic.[15]

  • Dichloromethane (DCM): A volatile and suspected carcinogen. All operations involving DCM must be performed in a certified chemical fume hood.

Emergency Procedures:

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing.[11][13]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[7][11] Seek immediate medical attention.[7][11][12]

  • Spills: Absorb spills of organic solvents with an inert material like vermiculite.[13][14] Neutralize acid spills carefully with a suitable agent like sodium bicarbonate before cleanup.

Experimental Protocol

Reaction Setup
  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 6-methylpyridine-2-carboxylic acid (1.00 g, 7.29 mmol, 1.0 eq.).

  • Add anhydrous dichloromethane (DCM, 30 mL) to dissolve the starting material. Stir the solution until all solid has dissolved.

  • Cool the flask to 0 °C using an ice-water bath.

  • In a separate vial, weigh N-Iodosuccinimide (NIS) (1.81 g, 8.02 mmol, 1.1 eq.) and add it to the reaction mixture in one portion.

  • Stir the resulting suspension at 0 °C for 10 minutes.

Reaction Execution
  • While maintaining the temperature at 0 °C, slowly add trifluoromethanesulfonic acid (TfOH) (0.13 mL, 1.46 mmol, 0.2 eq.) dropwise via a glass syringe.

  • After the addition of TfOH, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up and Purification
  • Upon completion, quench the reaction by slowly adding 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution to the flask. Stir vigorously for 10 minutes to reduce any unreacted NIS.

  • Transfer the mixture to a 250 mL separatory funnel.

  • Add 30 mL of DCM and 30 mL of water. Shake the funnel and separate the layers.

  • Wash the organic layer sequentially with 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution and 30 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure 5-iodo-6-methylpyridine-2-carboxylic acid.

Visualization of Workflow

The following diagram illustrates the key stages of the experimental process.

Iodination_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification reagents 1. Weigh Reagents (Substrate & NIS) setup 2. Dissolve in Anhydrous DCM (under N2 atmosphere) reagents->setup cool 3. Cool to 0 °C setup->cool add_nis 4. Add NIS cool->add_nis add_tfoh 5. Add TfOH (catalyst) add_nis->add_tfoh react 6. Stir at RT (12-16h) add_tfoh->react quench 7. Quench with Na₂S₂O₃ react->quench extract 8. Liquid-Liquid Extraction quench->extract dry 9. Dry & Concentrate extract->dry purify 10. Purify (Recrystallization) dry->purify product Final Product: 5-Iodo-6-methylpyridine- 2-carboxylic acid purify->product

Caption: Experimental workflow for the iodination of 6-methylpyridine-2-carboxylic acid.

Characterization and Expected Results

The final product, 5-iodo-6-methylpyridine-2-carboxylic acid, should be a white to off-white solid.

  • Expected Yield: 80-90%

  • Molecular Formula: C₇H₆INO₂

  • Molar Mass: 263.03 g/mol

  • ¹H NMR (400 MHz, CDCl₃): The spectrum is expected to show two doublets in the aromatic region, corresponding to the protons at the C3 and C4 positions, and a singlet for the methyl protons. The disappearance of the singlet corresponding to the C5 proton of the starting material is indicative of successful iodination.

  • Mass Spectrometry (ESI-MS): m/z = 263.95 [M+H]⁺.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Reaction Inactive NIS (degraded by moisture/light). Insufficient catalyst.Use fresh, properly stored NIS. Ensure accurate addition of TfOH. Ensure anhydrous conditions.
Formation of Side Products Reaction temperature too high. Over-iodination.Maintain the reaction at the specified temperature. Use the specified stoichiometry (1.1 eq. of NIS).
Low Yield after Work-up Product loss during extraction. Incomplete reaction.Ensure proper pH during washes. Perform multiple extractions. Monitor reaction to completion before work-up.

References

  • Synquest Labs. N-Iodosuccinimide Safety Data Sheet.

  • Apollo Scientific. N-Iodosuccinimide Safety Data Sheet.

  • Cole-Parmer. N-Iodosuccinimide Material Safety Data Sheet.

  • Fluorochem. N-Iodosuccinimide Safety Data Sheet.

  • Dutta, U., Deb, A., Lupton, D. W., & Maiti, D. (2015). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications, 51(95), 17386-17389.

  • CDH Fine Chemical. N-IODO SUCCINIMIDE MATERIAL SAFETY DATA SHEET.

  • SciSpace. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.

  • Chemical Communications. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.

  • Szabo-Scandic. Trifluoromethanesulfonic acid Safety Data Sheet.

  • Synquest Labs. Trifluoromethanesulfonic acid, 28% aqueous Safety Data Sheet.

  • Apollo Scientific. Trifluoromethanesulfonic acid Safety Data Sheet.

  • Sigma-Aldrich. Trifluoromethanesulfonic acid Safety Data Sheet.

  • Supporting Information for Nitrogen-interrupted halo-Prins/halo-Nazarov fragment coupling cascade for the synthesis of indolines.

  • Powers, K. M., et al. (2022). Halogenation of the 3-position of pyridines through Zincke imine intermediates. Science, 378(6621), 784-790.

  • MDPI. Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines.

  • ChemRxiv. 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates.

  • Organic Syntheses. N-Iodosuccinimide.

  • Olah, G. A., et al. (2021). Selective C–H Iodination of (Hetero)arenes. Organic Letters, 23(13), 5036–5040.

  • Patil, B. R., et al. (2006). Regioselective iodination of hydroxylated aromatic ketones. ARKIVOC, 2006(i), 104-108.

  • Organic Chemistry Portal. N-Iodosuccinimide (NIS).

  • ResearchGate. (PDF) Iodination of industrially important aromatic compounds using N-iodosuccinimide by grinding method.

  • ChemicalBook. N-Iodosuccinimide: Synthesis and applications.

  • Pharmaffiliates. N-Iodosuccinimide in Halogenation Reactions: Unlocking Selectivity in Pharma Synthesis.

  • Khan, W., et al. (2013). A facile synthesis of 5-Iodo-6-substituted Pyrimidines from Uracil-6-Carboxylic acid (Orotic acid). Dhaka University Journal of Pharmaceutical Sciences, 12(2), 97-102.

Sources

Application

Application Note: Esterification Strategies for 5-Iodo-6-methylpyridine-2-carboxylic acid

Introduction & Strategic Analysis The esterification of 5-Iodo-6-methylpyridine-2-carboxylic acid (Structure 1 ) is a critical transformation in medicinal chemistry.[1] This scaffold serves as a high-value intermediate;...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Analysis

The esterification of 5-Iodo-6-methylpyridine-2-carboxylic acid (Structure 1 ) is a critical transformation in medicinal chemistry.[1] This scaffold serves as a high-value intermediate; the C2-ester provides a handle for acyl substitution or heterocycle formation, while the C5-iodide is a prime electrophile for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-coupling reactions.[1]

Substrate Challenges
  • Zwitterionic Character: Like all picolinic acids, the substrate exists in a zwitterionic equilibrium between the neutral acid and the carboxylate-pyridinium form.[1] This significantly reduces solubility in non-polar organic solvents (DCM, Toluene), often necessitating forcing conditions or specific activation strategies.

  • C5-Iodide Lability: Carbon-Iodine bonds are weaker than their Br or Cl counterparts.[1] While generally stable under standard esterification conditions, exposure to excessive heat (>100 °C) or intense light during prolonged reflux can lead to deiodination or oxidative degradation.

  • Steric & Electronic Effects: The electron-deficient pyridine ring renders the carboxylate less nucleophilic than aliphatic analogs.[1] However, the 6-methyl group introduces electron density via hyperconjugation, slightly mitigating the deactivation from the ring nitrogen.[1]

Selection of Methodology

We present three field-proven protocols. The choice depends strictly on the scale and the desired ester moiety.

MethodReagentsPrimary Use CaseProsCons
A SOCl₂ / AlcoholScalable Synthesis (Methyl/Ethyl esters)High yield, solubilizes substrate, robust.[1]Generates acidic gas (SO₂, HCl).[2]
B H₂SO₄ / AlcoholRoutine Lab Scale (Fischer Esterification)Simple setup, inexpensive.Slower kinetics; requires prolonged reflux.
C Alkyl Halide / BaseSterically Hindered Esters (e.g., t-Butyl)Mild conditions, avoids acidic reflux.Requires expensive alkylating agents.[1]

Method A: Thionyl Chloride Mediated Activation (Recommended)

This is the "workhorse" method for picolinic acids.[1] It proceeds via the formation of the acid chloride hydrochloride salt, which is highly reactive and soluble in the reaction medium.

Mechanism & Workflow

The reaction utilizes thionyl chloride (


) to convert the carboxylic acid into the acid chloride.[2][3] A catalytic amount of DMF forms the Vilsmeier-Haack reagent (chloroiminium ion), which rapidly activates the carboxylic acid.

G Substrate 5-Iodo-6-methyl- picolinic acid Activation Activation (SOCl2, cat. DMF) Substrate->Activation Suspended in DCM/Toluene Intermediate Acid Chloride Intermediate Activation->Intermediate Reflux (2-3h) Quench Alcohol Quench (MeOH/EtOH) Intermediate->Quench 0°C addition Product Ester Hydrochloride Salt Quench->Product Alcoholysis Workup Neutralization (NaHCO3) Product->Workup Partition

Figure 1: Workflow for Acid Chloride Mediated Esterification.

Detailed Protocol

Target: Methyl 5-iodo-6-methylpyridine-2-carboxylate Scale: 10.0 mmol (approx. 2.63 g of starting acid)

  • Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line).

  • Charging: Add 5-Iodo-6-methylpyridine-2-carboxylic acid (2.63 g, 10 mmol).

  • Solvent/Reagent: Add anhydrous Toluene (30 mL) or DCM. Toluene is preferred for higher reflux temperatures if the substrate is stubborn.[1]

  • Activation: Carefully add Thionyl Chloride (2.2 mL, 30 mmol, 3.0 equiv). Add DMF (2 drops) as a catalyst.[4]

    • Observation: Gas evolution (SO₂, HCl) will occur. Ensure good ventilation.[1]

  • Reflux: Heat the mixture to reflux (75-80 °C for toluene) for 2–3 hours. The suspension should clear as the acid chloride forms.[1]

  • Evaporation (Critical): Cool to room temperature. Concentrate the mixture under reduced pressure to remove excess SOCl₂ and solvent.

    • Tip: Co-evaporate with toluene (2x 10 mL) to ensure all traces of SOCl₂ are removed.

  • Esterification: Re-dissolve the residue in anhydrous Dichloromethane (DCM) (20 mL). Cool to 0 °C in an ice bath.

  • Quench: Add anhydrous Methanol (5 mL, excess) dropwise. Stir at 0 °C for 30 mins, then warm to room temperature for 1 hour.

  • Workup:

    • Evaporate the solvent to obtain the ester hydrochloride salt.[1]

    • To obtain the free base: Partition the residue between Ethyl Acetate (EtOAc) (50 mL) and Saturated Aqueous NaHCO₃ (50 mL).

    • Separate layers.[1][5] Wash organic layer with Brine.[1] Dry over Na₂SO₄.[1][5] Filter and concentrate.

Yield Expectation: 90–98% Purification: Usually not required.[1] If necessary, flash chromatography (Hexanes:EtOAc 8:2).

Method B: Acid-Catalyzed Fischer Esterification[1]

Best suited for large-scale production where thionyl chloride handling is undesirable.[1] This method relies on driving the equilibrium by using the alcohol as the solvent.[1]

Protocol

Target: Ethyl 5-iodo-6-methylpyridine-2-carboxylate[1]

  • Charging: In a 250 mL RBF, suspend 5-Iodo-6-methylpyridine-2-carboxylic acid (5.0 g) in Absolute Ethanol (50 mL).

  • Catalyst: Slowly add Concentrated Sulfuric Acid (H₂SO₄) (2.0 mL) dropwise.

    • Note: The reaction is exothermic.[1]

  • Reaction: Heat to reflux (78 °C) for 12–24 hours.

    • Monitoring: Monitor by TLC or LCMS.[1] Picolinic acids esterify slower than benzoic acids due to the protonation of the pyridine nitrogen, which creates a dicationic transition state repulsion.

  • Workup:

    • Cool to room temperature.[1][6] Concentrate to ~10 mL volume.

    • Pour residue into crushed ice/water (100 mL).

    • Neutralize carefully with solid NaHCO₃ or K₂CO₃ until pH ~8.[1]

    • Extract with EtOAc (3 x 50 mL).

    • Dry (Na₂SO₄) and concentrate.[5]

Method C: Base-Promoted Alkylation (For Hindered Esters)

This method is essential if you require a tert-butyl ester or if the substrate contains acid-sensitive groups (though unlikely for this specific molecule).[1]

Mechanism

This proceeds via an


 mechanism where the carboxylate anion attacks an alkyl halide.[1] For tert-butyl esters, tert-butyl bromide is poor due to elimination; therefore, we use Boc-Anhydride (Boc₂O)  with DMAP or O-tert-butyl-N,N'-diisopropylisourea .[1]

Alternative for Methyl Ester (Mild conditions): Use Methyl Iodide (MeI) and Potassium Carbonate (K₂CO₃) in DMF.

Protocol (Methyl Ester via Alkylation)
  • Dissolution: Dissolve 5-Iodo-6-methylpyridine-2-carboxylic acid (1.0 equiv) in DMF (5 mL/mmol).

  • Base: Add K₂CO₃ (2.0 equiv). Stir for 15 mins to form the carboxylate salt.

  • Alkylation: Add Methyl Iodide (MeI) (1.2 equiv).

    • Caution: MeI is a carcinogen.[1] Handle in a fume hood.

  • Reaction: Stir at room temperature for 4–6 hours.

  • Workup: Dilute with water. Extract with Ether or EtOAc.[1] Wash organic layer extensively with water (to remove DMF) and brine.

Quality Control & Validation

Every synthesized batch must be validated against the following criteria to ensure the integrity of the iodine handle and the ester.

Analytical Specifications
TestMethodAcceptance Criteria
Identity ¹H-NMR (CDCl₃)Methyl Ester: Singlet ~3.9–4.0 ppm (3H).[1] Aromatic: Two doublets (or AB system) for H3/H4 protons. 6-Methyl: Singlet ~2.5–2.6 ppm.[1]
Purity HPLC (UV 254 nm)> 95.0% area.
Mass Spec LC-MS (ESI+)[M+H]⁺ consistent with calculated mass (e.g., Methyl ester MW ≈ 277).
Appearance VisualOff-white to pale yellow solid.[1] (Darkening indicates iodine liberation).
¹H-NMR Interpretation Guide
  • 
     8.0 - 8.2 ppm:  H3/H4 aromatic protons.[1] The proton ortho to the ester (H3) is typically more deshielded.
    
  • 
     3.98 ppm:  Methyl ester singlet (
    
    
    
    ).
  • 
     2.60 ppm:  Pyridine methyl group (
    
    
    
    ).[1]
Troubleshooting
  • Low Yield in Method A? Ensure the intermediate acid chloride is fully formed. If the solid doesn't dissolve during reflux, add more SOCl₂ or a drop more DMF.

  • Dark Product? Iodine liberation.[1] Wash the organic extract with a 10% Sodium Thiosulfate (

    
    ) solution during workup to reduce free iodine back to iodide.
    

References

  • Active Esters of Picolinic Acids: Hansen, P. et al. "A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids." Synthetic Communications, via NCBI. Link

  • Thionyl Chloride Activation: "Reaction of Carboxylic Acids with Thionyl Chloride."[1][3][7] Master Organic Chemistry. Link

  • Steglich Esterification (Alternative): Neises, B. and Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[8] Angewandte Chemie Int.[1][8] Ed.Link

  • General Pyridine Esterification: "Synthesis of Some Aminopicolinic Acids." University of Missouri-St. Louis.[1] Link

Sources

Method

use of 5-Iodo-6-methylpyridine-2-carboxylic acid in the development of metal complexes

Application Note: Strategic Utilization of 5-Iodo-6-methylpyridine-2-carboxylic Acid in Metal Complex Development Executive Summary This application note details the strategic implementation of 5-Iodo-6-methylpyridine-2-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of 5-Iodo-6-methylpyridine-2-carboxylic Acid in Metal Complex Development

Executive Summary

This application note details the strategic implementation of 5-Iodo-6-methylpyridine-2-carboxylic acid (5-I-6-Me-pic) as a versatile scaffold in the development of advanced metal complexes.[1][2][3] Unlike standard picolinic acid, this derivative offers a dual-mode advantage: the 6-methyl group provides critical steric bulk to modulate coordination geometry and prevent ligand overcrowding, while the 5-iodo substituent serves as a high-fidelity handle for late-stage functionalization via cross-coupling reactions.[1][2][3] This guide provides validated protocols for ligand modification and direct metal complexation (Zn, Ru, Ir), targeting applications in catalysis, radiopharmaceuticals, and bioactive compound screening.[1][2][3]

Chemical Rationale & Ligand Design

The utility of 5-I-6-Me-pic rests on two structural pillars that address common challenges in coordination chemistry:

  • Steric Control (The 6-Methyl Effect):

    • Challenge: Unsubstituted picolinates often form thermodynamically stable but kinetically inert saturated complexes (e.g., mer- or fac-[M(pic)3]).[1][2][3]

    • Solution: The methyl group at the 6-position (ortho to the pyridine nitrogen) introduces steric clash with the metal center's auxiliary ligands.[1][2][3] This destabilizes the saturated tris-homoleptic state, favoring bis-heteroleptic complexes (e.g., [M(L)2(Auxiliary)]) which are essential for catalytic open sites or specific geometries in drug design.[1][2][3]

  • Electronic & Synthetic Versatility (The 5-Iodo Handle):

    • Electronic Effect: The iodine atom is electron-withdrawing (inductive effect, -I), lowering the pKa of the pyridine nitrogen compared to 6-methylpicolinic acid.[1][2][3] This increases the Lewis acidity of the resulting metal center, enhancing reactivity in Lewis acid catalysis.[2][3]

    • Synthetic Utility: The C-I bond is highly reactive toward Pd-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), allowing the attachment of fluorophores, targeting peptides, or solubility-enhancing tags without disrupting the primary N,O-chelating pocket.[1][2][3]

Experimental Protocols

Protocol A: Ligand Functionalization (Pre-Complexation)

Objective: To extend the conjugation of the ligand or attach a pharmacophore prior to metalation.[2][3]

Reaction Class: Suzuki-Miyaura Cross-Coupling Substrate: 5-Iodo-6-methylpyridine-2-carboxylic acid[1][2][3]

Materials:

  • 5-Iodo-6-methylpyridine-2-carboxylic acid (1.0 eq)[1][2][3]

  • Arylboronic acid (1.2 eq)[1][2][3]

  • Pd(dppf)Cl2[1][2][3]·CH2Cl2 (3-5 mol%)[1][2][3]

  • K2CO3 (3.0 eq)[1][2][3]

  • Solvent System: 1,4-Dioxane/Water (4:1 v/v)[1][2][3]

Step-by-Step Procedure:

  • Degassing: In a Schlenk tube, combine the solvent system and degas via sparging with Argon for 15 minutes. Critical: Oxygen inhibits the Pd catalytic cycle and promotes homocoupling.[1][2][3]

  • Assembly: Add the 5-I-6-Me-pic, arylboronic acid, base, and catalyst under a counter-flow of Argon. Seal the tube.

  • Reaction: Heat the mixture to 90°C for 12–16 hours. Monitor via LC-MS for the consumption of the starting iodide (m/z ~263 for methyl ester derivative, adjust for free acid).[1][2][3]

  • Workup: Cool to room temperature. Acidify to pH 3-4 with 1M HCl to ensure the carboxylic acid is protonated. Extract with Ethyl Acetate (3x).[1][2][3]

  • Purification: The product is often less soluble in acidic water than the starting boronic acid.[1][2][3] Recrystallize from Ethanol/Hexane or purify via reverse-phase flash chromatography (C18, Water/MeCN gradient).[1][2][3]

Protocol B: Direct Metal Complexation (General M(II) Workflow)

Objective: Synthesis of neutral bis-ligand complexes [M(5-I-6-Me-pic)2]. Target Metals: Zn(II), Cu(II), Ni(II).[1][2][3]

Materials:

  • Ligand: 5-Iodo-6-methylpyridine-2-carboxylic acid (2.05 eq)[1][2][3]

  • Metal Salt: M(OAc)2[1][2][3]·xH2O or MCl2 (1.0 eq)[1][2][3]

  • Base: NaOH or Et3N (2.0 eq, if using chloride salts)[1][2][3]

  • Solvent: Methanol or Ethanol[1][2][3]

Step-by-Step Procedure:

  • Ligand Solubilization: Dissolve the ligand in Methanol (0.1 M concentration).[1][2][3] If the free acid does not dissolve, add the base dropwise until clear (formation of the anionic picolinate).[2][3]

  • Metal Addition: Dissolve the metal salt in a minimum amount of water or methanol.[1][2][3] Add this solution dropwise to the stirring ligand solution at room temperature.

  • Precipitation:

    • Observation: A color change or precipitate formation usually occurs immediately.[1][2][3]

    • Reflux:[1][2][3] Heat the mixture to reflux for 2–4 hours to ensure thermodynamic equilibration (isomer conversion).

  • Isolation:

    • Cool slowly to 4°C.

    • Filter the precipitate.[1][2][3] Wash with cold methanol (2x) and diethyl ether (2x) to remove unreacted ligand.[1][2][3]

  • Characterization:

    • IR Spectroscopy: Look for the shift in the carboxylate stretching frequency (

      
      ).[1][2][3] A separation of >200 cm⁻¹ typically indicates monodentate binding, while <200 cm⁻¹ indicates bidentate chelating (the desired mode).[1][2][3]
      
    • 1H NMR (for Zn/diamagnetic): Expect a downfield shift of the aromatic protons due to coordination.[1][2][3]

Technical Data & Specifications

ParameterSpecification / ValueNotes
Molecular Weight 263.03 g/mol Free Acid
pKa (Calculated) ~4.8 (COOH), ~1.5 (Pyridine-N)Lower N-basicity than 6-methylpicolinic acid due to Iodine.[1][2][3]
Coordination Mode N,O-bidentateForms stable 5-membered chelate rings.[1][2][3]
Solubility DMSO, DMF, MeOH (mod.)[1][2][3]Poor solubility in water/non-polar solvents; improves upon deprotonation.[1][2][3]
Preferred Geometry Distorted Octahedral6-Methyl group often enforces trans arrangement of pyridines to minimize steric clash.[1][2][3]

Visualization: Strategic Development Workflow

The following diagram illustrates the decision matrix for using 5-I-6-Me-pic in drug discovery and catalyst design.

G Start 5-Iodo-6-methyl pyridine-2-carboxylic acid Decision Development Path? Start->Decision PathA Path A: Ligand Expansion (Suzuki/Sonogashira) Decision->PathA Optimize Affinity/Solubility PathB Path B: Direct Complexation (Screening) Decision->PathB Test Core Activity Functionalized Extended Ligand (e.g., Biaryl-picolinate) PathA->Functionalized Pd-Catalysis Complex_B Core Metal Complex (Catalytic/Structural Study) PathB->Complex_B Metalation (Zn, Cu, Ni) Complex_A Functionalized Metal Complex (Targeted Therapy/Imaging) Functionalized->Complex_A Metalation (Zn, Ru, Ir)

Figure 1: Strategic workflow for utilizing the 5-iodo and 6-methyl motifs in ligand design.[1][2][3]

Application Case Study: Tuning Bioactivity

Context: Metal complexes of 6-methylpicolinic acid (e.g., Zinc and Vanadium) have shown insulin-mimetic activity and potential in treating diabetes.[1][2][3] Innovation with 5-Iodo: By utilizing the 5-iodo derivative, researchers can synthesize radiopharmaceutical analogs (via I-123 exchange) or fluorescent conjugates (via coupling) to track the biodistribution of these insulin-mimetic complexes in vivo.[1][2][3]

Protocol Validation (Self-Check):

  • If the complex precipitates immediately upon mixing:[1][2][3] The reaction is likely kinetically controlled.[1][2][3] Heating is required to reach the thermodynamic product.[1][2][3]

  • If the yield is low: The 5-iodo group increases lipophilicity.[1][2][3] Ensure the solvent system (e.g., MeOH/DCM mixtures) can solubilize the final neutral complex for crystallization.[2][3]

References

  • Synthesis of 6-Methylpicolinic Acid Complexes

    • Title: Novel metal complexes containing 6-methylpyridine-2-carboxylic acid as potent α-glucosidase inhibitor: synthesis, crystal structures, DFT calculations, and molecular docking.[1][2][3][4]

    • Source:Molecular Diversity, 2021.[1][2][3][4][5]

    • URL:[Link]

  • General Picolinate Coordination Chemistry

    • Title: Pyridine-2,6-Dithiocarboxylic Acid and Its Metal Complexes: New Inhibitors of New Delhi Metallo-β-Lactamase-1.[1][2][3][6] (Demonstrates analogous N-donor/Carboxylate-donor strategies).

    • Source:Marine Drugs, 2020.[1][2][3]

    • URL:[Link][1][2][3][6]

  • Ligand Properties & Commercial Availability

    • Title: 5-Iodo-6-methylpyridine-2-carboxylic acid (Compound Summary).[1][2][3]

    • Source:PubChem.[1][2][3][5][7]

    • URL:[Link][1][2][3]

Sources

Application

Application Notes and Protocols: The Role of Substituted Pyridine-2-Carboxylic Acids in the Development of Anti-Cancer Agents Targeting Focal Adhesion Kinase

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyridine-2-Carboxylic Acid Scaffold in Oncology The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of num...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyridine-2-Carboxylic Acid Scaffold in Oncology

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Its unique electronic properties and ability to participate in diverse chemical interactions have made it a cornerstone in the design of targeted therapies. Within this class, substituted pyridine-2-carboxylic acids have emerged as crucial building blocks for the synthesis of potent and selective kinase inhibitors. This document provides a detailed guide on the application of these scaffolds, with a particular focus on the development of anti-cancer agents targeting Focal Adhesion Kinase (FAK), using the clinical candidate GSK2256098 as a central example.

5-Iodo-6-methylpyridine-2-carboxylic acid , the titular compound, represents a key starting material for generating a library of analogs for structure-activity relationship (SAR) studies. The iodo group provides a versatile handle for cross-coupling reactions, allowing for the introduction of various aryl and heteroaryl moieties, while the methyl group can influence the compound's steric and electronic properties, impacting its binding affinity and selectivity for the target kinase.

The Target: Focal Adhesion Kinase (FAK) in Cancer Progression

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a pivotal role in cell adhesion, proliferation, survival, migration, and invasion.[2] FAK is often overexpressed and constitutively activated in a wide range of solid tumors, including those of the pancreas, brain (glioblastoma), ovary, and lung.[2][3] Its hyperactivation is associated with poor prognosis and metastatic disease.[2][4]

FAK signaling is initiated by the clustering of integrins upon their binding to the extracellular matrix. This leads to the autophosphorylation of FAK at tyrosine 397 (Tyr-397), creating a high-affinity binding site for Src-family kinases.[3][5] The subsequent phosphorylation of other tyrosine residues on FAK by Src leads to the activation of downstream signaling cascades, most notably the PI3K/Akt and ERK/MAPK pathways, which are critical for cancer cell survival and proliferation.[3][6][7]

FAK Signaling Pathway

FAK_Signaling_Pathway ECM Extracellular Matrix (ECM) Integrin Integrin ECM->Integrin FAK FAK Integrin->FAK activates pFAK_Y397 pFAK (Tyr-397) FAK->pFAK_Y397 autophosphorylation pFAK_complex pFAK-Src Complex pFAK_Y397->pFAK_complex Src Src Src->pFAK_complex PI3K PI3K pFAK_complex->PI3K activates ERK ERK pFAK_complex->ERK activates Akt Akt PI3K->Akt pAkt pAkt Akt->pAkt Proliferation Cell Proliferation & Survival pAkt->Proliferation Migration Cell Migration & Invasion pAkt->Migration pERK pERK ERK->pERK pERK->Proliferation pERK->Migration GSK2256098 GSK2256098 (FAK Inhibitor) GSK2256098->FAK inhibits

Figure 1: Simplified FAK signaling pathway and the point of inhibition by GSK2256098.

The Inhibitor: GSK2256098, a Clinically Investigated FAK Inhibitor

GSK2256098 is a potent, selective, reversible, and ATP-competitive inhibitor of FAK with a Ki of 0.4 nM.[3] It has demonstrated significant anti-tumor activity in preclinical models of various cancers and has been evaluated in clinical trials for patients with recurrent glioblastoma and other advanced solid tumors.[2][4] The development of GSK2256098 and its analogs showcases the utility of the substituted pyridine-2-carboxylic acid scaffold in designing highly effective kinase inhibitors.

Experimental Protocols

Part 1: Synthesis of FAK Inhibitors Based on the Pyridine-2-Carboxylic Acid Scaffold

The following is a generalized synthetic scheme for the preparation of FAK inhibitors, like GSK2256098, starting from a 5-iodo-6-methylpyridine-2-carboxylic acid derivative. This protocol is intended as a template and may require optimization for specific analogs.

Figure 2: General synthetic workflow for FAK inhibitors.

  • Amide Coupling:

    • To a solution of 5-iodo-6-methylpyridine-2-carboxylic acid (1.0 eq) in a suitable aprotic solvent (e.g., DMF or DCM), add a coupling agent such as HATU (1.2 eq) or EDC/HOBt (1.2 eq each) and a tertiary amine base (e.g., DIPEA, 3.0 eq).

    • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

    • Add the desired amine (1.1 eq) to the reaction mixture.

    • Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

    • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous NaHCO3 solution, water, and brine.

    • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to obtain the amide intermediate.

  • Suzuki Cross-Coupling:

    • In a reaction vessel, combine the 5-iodo-pyridine amide intermediate (1.0 eq), the desired aryl or heteroaryl boronic acid or ester (1.5 eq), a palladium catalyst such as Pd(PPh3)4 (0.1 eq) or PdCl2(dppf) (0.1 eq), and a base such as K2CO3 or Cs2CO3 (3.0 eq).

    • Add a suitable solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

    • Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

    • Heat the reaction to 80-120 °C and stir for 4-16 hours, monitoring the reaction progress by TLC or LC-MS.

    • After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate.

    • Purify the crude product by flash column chromatography or preparative HPLC to yield the final FAK inhibitor.

Part 2: In Vitro Evaluation of FAK Inhibitors

This assay determines the direct inhibitory effect of the synthesized compounds on the enzymatic activity of FAK.

  • Materials: Recombinant human FAK enzyme, a suitable kinase substrate (e.g., a poly(Glu, Tyr) peptide), ATP, and a detection system (e.g., ADP-Glo™ Kinase Assay, Promega).

  • Procedure:

    • Prepare a serial dilution of the test compounds in DMSO.

    • In a 96-well or 384-well plate, add the FAK enzyme, the substrate, and the test compound at various concentrations.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

    • Stop the reaction and measure the amount of ADP produced using the detection reagent.

    • Calculate the percentage of FAK inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

This assay measures the ability of the compounds to inhibit FAK autophosphorylation at Tyr-397 in a cellular context.

  • Cell Lines: Use cancer cell lines known to have high FAK expression and activity, such as OVCAR8 (ovarian), U87MG (glioblastoma), or A549 (lung).[3]

  • Procedure:

    • Seed the cells in 6-well plates and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 30 minutes to 12 hours).[3]

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

    • Determine the protein concentration of the lysates using a BCA assay.

    • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane and then probe with primary antibodies against phospho-FAK (Tyr-397) and total FAK.

    • Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate for detection.

    • Quantify the band intensities and normalize the phospho-FAK signal to the total FAK signal to determine the extent of inhibition.

This assay assesses the cytotoxic and anti-proliferative effects of the FAK inhibitors on cancer cells.

  • Procedure:

    • Seed cancer cells in 96-well plates.

    • After 24 hours, treat the cells with a serial dilution of the test compounds.

    • Incubate for 48-72 hours.

    • For the MTT assay, add MTT reagent and incubate until formazan crystals form. Solubilize the crystals and measure the absorbance at 570 nm.

    • For the CellTiter-Glo® assay, add the reagent to the wells and measure the luminescence, which is proportional to the amount of ATP and thus the number of viable cells.

    • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Part 3: In Vivo Evaluation of FAK Inhibitors

This model evaluates the anti-tumor efficacy of the lead compounds in a living organism.

  • Animal Model: Use immunodeficient mice (e.g., nude or SCID mice).

  • Procedure:

    • Subcutaneously inject a suspension of cancer cells (e.g., U87MG or patient-derived xenograft cells) into the flank of each mouse.

    • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

    • Randomize the mice into treatment and control groups.

    • Administer the test compound (formulated in a suitable vehicle) and the vehicle control to the respective groups via an appropriate route (e.g., oral gavage) on a predetermined schedule.

    • Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

    • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for proliferation markers like Ki67 and apoptosis markers like TUNEL).[3]

    • Calculate the tumor growth inhibition (TGI) to assess the efficacy of the compound.

Data Presentation

Table 1: In Vitro Activity of Representative FAK Inhibitors

Compound IDFAK IC50 (nM)p-FAK (Y397) Cellular IC50 (nM)Cell Viability IC50 (µM)
GSK2256098 1.58.5 (U87MG)0.5 - 5 (various cell lines)
Analog-1
Analog-2
...

Data for analogs to be filled in based on experimental results.

Conclusion and Future Directions

The substituted pyridine-2-carboxylic acid scaffold, exemplified by the core of GSK2256098, is a highly valuable platform for the development of potent and selective FAK inhibitors. The synthetic and screening protocols outlined in these application notes provide a comprehensive framework for researchers to design, synthesize, and evaluate novel anti-cancer agents targeting the FAK signaling pathway. The versatility of the 5-iodo-6-methylpyridine-2-carboxylic acid starting material allows for extensive SAR exploration to optimize potency, selectivity, and pharmacokinetic properties. Future work in this area may focus on developing FAK-targeted PROTACs (Proteolysis Targeting Chimeras) to induce FAK degradation, potentially offering a more sustained and profound anti-tumor response.[8]

References

  • Definition of FAK inhibitor GSK2256098 - NCI Drug Dictionary - National Cancer Institute. (n.d.). Retrieved February 17, 2026, from [Link]

  • A study of the focal adhesion kinase inhibitor GSK2256098 in patients with recurrent glioblastoma with evaluation of tumor penetration of [11C]GSK2256098 - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • (PDF) A small molecule FAK kinase inhibitor, GSK2256098, inhibits growth and survival of pancreatic ductal adenocarcinoma cells - ResearchGate. (2014, October 30). Retrieved February 17, 2026, from [Link]

  • Design, synthesis, and biological evaluation of potent FAK-degrading PROTACs - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Structure-Based Virtual Screening, Synthesis and Biological Evaluation of Potential FAK-FAT Domain Inhibitors for Treatment of Metastatic Cancer - MDPI. (2020, July 31). Retrieved February 17, 2026, from [Link]

  • 387 The Focal Adhesion Kinase Inhibitor GSK2256098: a Potent and Selective Inhibitor for the Treatment of Cancer | Request PDF - ResearchGate. (2025, August 6). Retrieved February 17, 2026, from [Link]

  • 387 The Focal Adhesion Kinase Inhibitor GSK2256098: a Potent and Selective Inhibitor for the Treatment of Cancer | Semantic Scholar. (2012, November 1). Retrieved February 17, 2026, from [Link]

  • Recent Advancements in Pyridine Derivatives as Anticancer Agents - IJSAT. (2025, May 24). Retrieved February 17, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

optimization of reaction conditions for Suzuki coupling with 5-Iodo-6-methylpyridine-2-carboxylic acid

Topic: 5-Iodo-6-methylpyridine-2-carboxylic Acid Ticket ID: SUZ-PYR-005 Status: Open Assigned Specialist: Senior Application Scientist Executive Summary: The Substrate Challenge You are attempting to couple 5-Iodo-6-meth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 5-Iodo-6-methylpyridine-2-carboxylic Acid Ticket ID: SUZ-PYR-005 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Substrate Challenge

You are attempting to couple 5-Iodo-6-methylpyridine-2-carboxylic acid . This is not a standard Suzuki substrate; it represents a "perfect storm" of three competing chemical behaviors that will derail standard protocols if ignored.

  • The Zwitterionic Trap: The free carboxylic acid (

    
    ) and the pyridine nitrogen (
    
    
    
    ) exist in equilibrium. Standard non-polar conditions will fail because the substrate is insoluble.
  • Catalyst Poisoning: The pyridine nitrogen is a strong

    
    -donor that can displace phosphine ligands on Palladium, forming inactive Pd-N complexes (catalyst arrest).
    
    • Expert Insight: The 6-methyl group is your ally here. It provides steric shielding to the nitrogen, reducing (but not eliminating) the rate of catalyst poisoning compared to the non-methylated analog.

  • Protodecarboxylation Risk: Pyridine-2-carboxylic acids are prone to thermal decarboxylation, especially in the presence of transition metals. Overheating (>100°C) often yields the decarboxylated byproduct.

Module 1: The "Gold Standard" Protocol

Do not start with "standard" conditions (


 / Toluene). They will fail. Use this optimized protocol designed for unprotected heteroaryl carboxylic acids .
Reaction Setup (Scale: 1.0 mmol)
ComponentEquiv.QuantityRole
Substrate 1.01.0 mmol5-Iodo-6-methylpyridine-2-carboxylic acid
Boronic Acid 1.2 - 1.51.2 - 1.5 mmolCoupling partner (Ar-B(OH)₂)
Catalyst 0.02 (2 mol%)~15 mgPd(dppf)Cl₂·DCM or SPhos Pd G2
Base 3.5 3.5 mmolK₂CO₃ (Potassium Carbonate)
Solvent A --4.0 mL1,4-Dioxane (or DME)
Solvent B --1.0 mLWater (Degassed)
Step-by-Step Procedure
  • Stoichiometry Check: You must use 3.5 equivalents of base .

    • 1.0 eq neutralizes the carboxylic acid (forming the potassium salt).

    • 1.0 eq activates the boronic acid (forming the boronate species).

    • 1.5 eq acts as the buffer/excess to drive the reaction.

  • Degassing (Critical): Combine the solid substrate, boronic acid, and base in the reaction vessel. Add the solvents (Dioxane/Water 4:1). Sparge with Argon/Nitrogen for 10 minutes before adding the catalyst.

    • Why? Pd(I) formation (inactive) is accelerated by oxygen in aqueous media.

  • Catalyst Addition: Add Pd(dppf)Cl₂·DCM (or SPhos Pd G2).

  • Temperature Control: Heat to 80°C .

    • Warning: Do not exceed 90°C. Higher temperatures trigger decarboxylation of the C2-carboxylate.

  • Monitoring: Check HPLC/LC-MS at 2 hours. The reaction is typically fast due to the labile C-I bond.

Module 2: Troubleshooting & FAQs

Q1: The reaction turned black immediately, and conversion is <10%. What happened?

Diagnosis: "Palladium Black" precipitation. The catalyst decomposed before entering the catalytic cycle. Root Cause: The pyridine nitrogen displaced your ligands, or the reaction was not anaerobic enough. Solution:

  • Switch Ligand: Move to XPhos or SPhos . These bulky biaryl phosphine ligands are electronically rich (facilitating oxidative addition) and sterically bulky (preventing the pyridine nitrogen from binding to the Pd center).

  • Add TBAB: Add 0.5 equiv of Tetrabutylammonium bromide. This acts as a phase-transfer catalyst and stabilizes the Pd-nanoparticles, preventing "black out."

Q2: I see the product mass (M+H), but I cannot extract it from the aqueous layer.

Diagnosis: Isoelectric Trapping. Explanation: Your product is likely an amphoteric amino acid.

  • At pH 1-3: It is cationic (pyridinium). Soluble in water.

  • At pH 10-12: It is anionic (carboxylate). Soluble in water.

  • At pH 4-6: It is zwitterionic. Poor solubility in both organic and aqueous phases. The Fix (pH-Switch Workup):

  • Dilute reaction with water.

  • Wash with EtOAc while basic (pH ~10) to remove impurities/ligands. Discard organic layer.

  • Acidify the aqueous layer carefully to pH 3-4 (using 1M HCl).

  • The product should precipitate. Filter it.

  • If it does not precipitate: Extract the acidic aqueous layer with n-Butanol or 2-MeTHF . These solvents are polar enough to pull the zwitterion.

Q3: I observe a byproduct with Mass = (Product - 44).

Diagnosis: Decarboxylation. Root Cause: The reaction temperature is too high, or the reaction time is too long. The 2-position carboxylic acid is destabilized by the adjacent pyridine nitrogen. Solution:

  • Lower temperature to 60-65°C .

  • Switch base to K₃PO₄ (anhydrous) in n-Butanol to reduce the concentration of aggressive hydroxide ions formed in aqueous carbonate systems.

Module 3: Optimization Logic (Visualized)

Decision Tree: Reaction Failure Analysis

OptimizationTree Start Reaction Outcome? LowConv Low Conversion (<20%) Start->LowConv Decarb Byproduct (M-44) Start->Decarb NoIsol Cannot Isolate Product Start->NoIsol CheckCat Did Pd Black form? LowConv->CheckCat TempCheck Temp > 90°C? Decarb->TempCheck pHCheck Did you check pH? NoIsol->pHCheck YesBlack Ligand Displacement CheckCat->YesBlack Yes NoBlack Oxidative Addition Failure CheckCat->NoBlack No Sol_SPhos Solution: Use SPhos-Pd-G2 or XPhos YesBlack->Sol_SPhos Sol_Base Solution: Increase Base to 4.0 eq Check Degassing NoBlack->Sol_Base Sol_Temp Solution: Lower to 65°C TempCheck->Sol_Temp Yes Sol_Base2 Solution: Switch to K3PO4 (Milder Base) TempCheck->Sol_Base2 No Sol_Butanol Solution: Extract with n-Butanol at pH 3-4 pHCheck->Sol_Butanol

Caption: Diagnostic logic flow for optimizing Suzuki coupling of 5-iodo-6-methylpyridine-2-carboxylic acid.

Module 4: Comparative Data (Base & Solvent Effects)

The following table summarizes expected outcomes based on the physicochemical properties of the 6-methylpyridine-2-carboxylic acid scaffold.

Solvent SystemBaseTempOutcomeNotes
Dioxane/H₂O (4:1) K₂CO₃ (3.5 eq) 80°C Optimal High solubility of salt; good reaction rate.
Toluene (Anhydrous)K₂CO₃100°CFail Substrate is insoluble; conversion <5%.
DMFCs₂CO₃120°CDecarb High temp + polar solvent promotes CO₂ loss.
THF/H₂ONa₂CO₃65°CSlow Lower boiling point of THF limits rate; incomplete conversion.
Ethanol/H₂OK₃PO₄80°CGood Viable green alternative; watch for esterification side-products.

References

  • Gooßen, L. J., et al. (2010). Palladium-catalyzed decarboxylative cross-coupling reaction between heteroaromatic carboxylic acids and aryl halides. Journal of Organic Chemistry. Link

    • Relevance: Establishes the risk of decarboxylation in pyridine-2-carboxylic acids and how to control it.
  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides. Journal of the American Chemical Society.[1] Link

    • Relevance: Defines the utility of SPhos/XPhos ligands for preventing c
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

    • Relevance: The foundational text on the mechanism, specifically the role of base in activating the boronic acid vs.
  • Li, C. J. (2005). Organic reactions in aqueous media with a focus on carbon-carbon bond formations. Chemical Reviews. Link

    • Relevance: Supports the use of aqueous biphasic systems for zwitterionic/polar substrates like amino acids and pyridine acids.

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with 5-Iodo-6-methylpyridine-2-carboxylic Acid

Ticket ID: #SOL-5I6MP-2024 Subject: Poor solubility of 5-Iodo-6-methylpyridine-2-carboxylic acid in standard reaction media Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SOL-5I6MP-2024 Subject: Poor solubility of 5-Iodo-6-methylpyridine-2-carboxylic acid in standard reaction media Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary & Core Analysis

The Problem: Users frequently report that 5-Iodo-6-methylpyridine-2-carboxylic acid (Structure: Pyridine ring w/ 2-COOH, 5-I, 6-Me) acts as "brick dust"—insoluble in dichloromethane (DCM), toluene, and even tetrahydrofuran (THF)—stalling critical cross-coupling or amidation reactions.

The Root Cause: This behavior is dictated by its zwitterionic lattice energy . In the solid state, picolinic acid derivatives often exist as strong intermolecular networks driven by:

  • Zwitterionic character: Proton transfer from the carboxylic acid to the pyridine nitrogen (forming a pyridinium carboxylate salt).

  • 
    -
    
    
    
    Stacking:
    Enhanced by the polarizable Iodine atom and the planar aromatic system.
  • Hydrogen Bonding: Strong dimer formation typical of carboxylic acids.

The Solution Strategy: To dissolve this molecule, you must disrupt these intermolecular forces using pH manipulation (salt formation) or covalent modification (esterification). Standard solvent heating is often insufficient and leads to decarboxylation.

Solubility Troubleshooting Guide

Phase 1: Solvent Selection Matrix

Do not just heat the reaction; select the solvent based on the dominant species.

Solvent ClassSolubility RatingStatusTechnical Note
Non-Polar (Hexane, Toluene)🔴 InsolubleAvoid Lattice energy exceeds solvation energy.
Chlorinated (DCM, CHCl

)
🔴 PoorAvoid Cannot break zwitterionic H-bonds.
Ethers (THF, Dioxane)🟡 Low/ModerateCaution Works only if the molecule is not in zwitterionic form (requires additives).
Polar Aprotic (DMSO, DMF, NMP)🟢 GoodRecommended High dielectric constant disrupts electrostatic interactions.
Protic (MeOH, EtOH, Water)🟡 pH DependentConditional Soluble at high/low pH; poor at isoelectric point (pI).
Phase 2: The "pH Switch" Protocol

The most effective way to solubilize this compound without changing its structure is to convert it into a salt.

Scenario A: You are running a Nucleophilic Reaction (e.g., Suzuki Coupling)

  • Action: Add 1.1–2.0 equivalents of a base (e.g., Cs

    
    CO
    
    
    
    , K
    
    
    PO
    
    
    ) before adding the catalyst.
  • Mechanism: Deprotonates the carboxylic acid (

    
    ). The resulting anionic species is highly soluble in polar organic/aqueous mixtures (e.g., DMF/H
    
    
    
    O).
  • Warning: Free carboxylates can coordinate to Palladium (Pd), potentially poisoning the catalyst. See Section 3 for the workaround.

Scenario B: You are running an Electrophilic Reaction (e.g., Acid Chloride formation)

  • Action: Use a catalytic amount of DMF in DCM/SOCl

    
    .
    
  • Mechanism: The reagent itself (thionyl chloride) reacts with the solid, converting the insoluble acid into the soluble acid chloride.

Reaction-Specific Workflows

Workflow 1: Cross-Coupling (Suzuki/Sonogashira)

Targeting the C-5 Iodine position.

The free carboxylic acid presents two challenges: insolubility and catalyst poisoning. The "Ester Protection Route" is the industry standard for reliability.

Figure 1: Decision matrix for cross-coupling reactions involving halopicolinic acids.

Workflow 2: Amide Coupling

Targeting the C-2 Carboxylic Acid.

Issue: Activation agents (EDC, HATU) struggle if the starting material is not in solution. Protocol:

  • Solvent: Use DMF or NMP (N-Methyl-2-pyrrolidone).

  • Base: Add DIPEA (3.0 eq) immediately. This ensures the carboxylic acid is deprotonated and the pyridine nitrogen is not protonated, breaking the zwitterion lattice.

  • Order of Addition: Dissolve Acid + Base + Amine first. Add Coupling Agent (HATU/T3P) last.

Frequently Asked Questions (FAQ)

Q1: My reaction mixture turned black and stalled. What happened? A: This is likely "Palladium Black" formation. If you used the free acid in a Suzuki coupling, the carboxylate group may have displaced the phosphine ligands on the Palladium, destabilizing the catalyst [1].

  • Fix: Switch to the Methyl Ester derivative (See Workflow 1, Route B). It prevents coordination and dramatically improves solubility in Toluene/THF.

Q2: Can I use heat to dissolve it? A: Proceed with extreme caution. Picolinic acid derivatives are prone to thermal decarboxylation (losing CO


) at temperatures >100°C, especially in the presence of electron-withdrawing groups (like Iodine) or proton sources [2].
  • Limit: Do not exceed 80°C unless the carboxylate is protected as an ester or salt.

Q3: How do I purify the free acid if it precipitates? A: Leverage its amphoteric nature (Isoelectric Point Precipitation).

  • Dissolve the crude mixture in aqueous base (pH > 10, forms anion).

  • Wash with organic solvent (removes non-acidic impurities).

  • Slowly acidify the aqueous layer with HCl to pH 3–4.

  • Result: The molecule reaches its zwitterionic "isoelectric point" and will precipitate as a pure solid. Filter and dry.[1]

Q4: Is there a "Universal Solvent" for this? A: DMSO (Dimethyl sulfoxide) is the closest option. It dissolves both the zwitterion and the salt forms. However, removing DMSO requires difficult aqueous workups (lyophilization or extensive extraction).

References

  • Goossen, L. J., et al. "Palladium-catalyzed synthesis of aryl ketones from boronic acids and carboxylic anhydrides or thioesters." Angewandte Chemie International Edition, vol. 41, no. 21, 2002, pp. 4081-4083. Link Context: Discusses the interaction of carboxylic acid derivatives with Palladium catalysts.

  • Shang, R., & Liu, L. "Transition Metal-Catalyzed Decarboxylation of Aromatic Carboxylic Acids." Science China Chemistry, vol. 54, 2011, pp. 1670–1687. Link Context: details the thermal instability and decarboxylation risks of picolinic acids.

  • Li, J. J.Name Reactions in Heterocyclic Chemistry. Wiley-Interscience, 2004. Context: General properties and handling of pyridine carboxylic acids in synthesis.
  • Sigma-Aldrich. "6-Methylpyridine-2-carboxylic acid Product Specification." Link Context: Baseline physical property data for the parent scaffold.

Sources

Troubleshooting

purification strategies for removing unreacted starting materials

Ticket ID: PUR-001-SM Subject: Strategies for Removing Unreacted Starting Materials Assigned Specialist: Senior Application Scientist Status: Open Introduction: The "Triage" Phase Welcome to the Purification Technical Su...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PUR-001-SM Subject: Strategies for Removing Unreacted Starting Materials Assigned Specialist: Senior Application Scientist Status: Open

Introduction: The "Triage" Phase

Welcome to the Purification Technical Support Center. I understand you are dealing with persistent unreacted starting material (SM) in your crude mixture. This is the most common bottleneck in synthesis. Before we select a protocol, we must diagnose the physicochemical relationship between your Product (P) and Starting Material (SM).

Please review the following decision matrix to select the correct module for your situation:

PurificationTriage Start Analyze Mixture (TLC/LCMS) Q1 Is SM Volatile? Start->Q1 Q2 Is SM Acidic/Basic? Q1->Q2 No Distill High Vac / Lyophilization Q1->Distill Yes Q3 Is SM in Large Excess? Q2->Q3 No (Neutral/Similar pKa) Extract Acid-Base Extraction (Module 3) Q2->Extract Yes (Distinct pKa) Scavenge Chemical Scavenging (Module 2) Q3->Scavenge Yes (>1.5 eq) Chrom High-Res Chromatography (Module 1) Q3->Chrom No (Trace/Co-eluting)

Figure 1: Triage workflow to determine the optimal purification strategy based on physicochemical properties.

Module 1: Chromatography Solutions (The "Close Spot" Scenario)

User Issue: "My product and starting material have very similar Rf values (


). Standard flash chromatography fails to separate them."

Technical Insight: The most common error here is focusing on


 (Retention Factor) rather than 

(Delta Column Volume).

is linear, but chromatographic resolution is volumetric.[1] A small difference in

at high retention (low

) represents a much larger separation volume than the same difference at high

[1].
Protocol: The "Gold" Standard Optimization

To separate close spots, we must maximize Selectivity (


)  and Efficiency (

)
.
  • Switch Stationary Phase:

    • Standard Silica: Irregular particles (40-63 µm).[2] Good for

      
      .[3]
      
    • Spherical "Gold" Silica: (20-40 µm).[4] Provides 2x the theoretical plates (

      
      ). Use this for 
      
      
      
      .
    • Bonded Phases: If Normal Phase fails, switch to C18 (Reversed Phase) or Amine-functionalized silica . Amine silica is particularly effective for separating secondary/tertiary amines from non-basic starting materials due to hydrogen bonding differences.

  • Optimize Solvent Strength (

    
     Method): 
    Do not run a generic 0-100% gradient. You need a "Focused Gradient."[5]
    
    • Run TLC in a solvent system where the target product

      
       is between 0.15 and 0.35 .
      
    • Calculate Column Volumes (CV) =

      
      .[1][3]
      
    • Separation Metric: You need a

      
       for easy separation.[4]
      
    • Formula:

      
      .[6]
      
Troubleshooting Table: Chromatography
SymptomProbable CauseCorrective Action
Co-elution OverloadingSwitch to Spherical Silica (High Performance) or reduce load to <1%.
Tailing Silanol interactionsAdd 0.1% Triethylamine (for bases) or Acetic Acid (for acids) to mobile phase.
Fronting Solubility mismatchUse "Liquid Loading" or ensure sample is fully dissolved in weak solvent.
Poor Resolution Wrong SelectivityChange solvent modifier (e.g., Swap MeOH for MeCN in DCM).

Module 2: Chemical Scavenging (The "Excess Reagent" Scenario)

User Issue: "I used excess amine/acid chloride to drive the reaction to completion. Now I have 2.0 equivalents of unreacted starting material left."

Technical Insight: Chromatography is inefficient for removing large excesses of reagents. Solid-Supported Scavengers are chemically functionalized silica or polymers that react specifically with the impurity, allowing you to filter it away. This is a "chemical filtration" strategy [2].

Protocol: Batch Mode Scavenging

Step 1: Identify the Target Functional Group

  • Nucleophilic Impurity (e.g., Amines, Thiols): Use an Electrophilic Scavenger (e.g., Isocyanate or Aldehyde resin).

  • Electrophilic Impurity (e.g., Acid Chlorides, Isocyanates): Use a Nucleophilic Scavenger (e.g., Amine or Trisamine resin).

Step 2: Calculate Stoichiometry

  • Determine the mmols of excess impurity.

  • Add 2-4 equivalents of scavenger resin relative to the impurity (not the product).

  • Note: Check the loading capacity of the resin (usually 1.0 - 1.5 mmol/g).

Step 3: Execution

  • Dissolve crude mixture in a solvent that swells the resin (DCM, THF, or DMF).

  • Add the calculated mass of resin.

  • Agitate (do not stir with a magnetic bar, as it grinds the resin) for 1–4 hours.

  • Filter through a fritted funnel. The filtrate contains your pure product.

ScavengingWorkflow Mix Crude Mixture (Product + Excess Amine) Resin Add Isocyanate Resin (Electrophilic Scavenger) Mix->Resin React Agitate 2-4 Hours (Covalent Bond Formation) Resin->React Filter Filtration React->Filter Waste Solid Waste (Resin-Amine Complex) Filter->Waste Pure Pure Filtrate (Product) Filter->Pure

Figure 2: Workflow for removing excess amine starting material using an isocyanate scavenger resin.

Module 3: Work-up & Extraction (The "pH Switch")

User Issue: "My SM is an organic acid/base. Can I avoid a column entirely?"

Technical Insight: If your SM has an ionizable center (amine, carboxylic acid, phenol) and your product is neutral (or vice versa), you can use


 manipulation. This is the most scalable purification method.
Protocol: The "Back-Extraction" Technique

Example: Removing unreacted amine (SM) from a neutral amide (Product).

  • Dissolution: Dissolve crude in an organic solvent immiscible with water (e.g., EtOAc, DCM).

  • First Wash (Acidic): Wash with 1M HCl.

    • Chemistry: The amine SM becomes protonated (

      
      ), becomes water-soluble, and moves to the aqueous layer.
      
    • Product: Remains in the organic layer.

  • Separation: Discard the aqueous layer (contains SM).

  • Polishing: Wash organic layer with Brine, dry over

    
    , and concentrate.
    

Critical Check: Ensure your product does not have acid-sensitive groups (like acetals) before using strong acids. Use Citric Acid (mild) if functional group tolerance is low.

Module 4: Crystallization (The "Thermodynamic" Scenario)

User Issue: "My material oils out instead of crystallizing, or the SM co-crystallizes."

Technical Insight: "Oiling out" occurs when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is too concentrated (supersaturation is too high). Purification by crystallization requires the impurity (SM) to remain in the "Mother Liquor" [3].

Protocol: Anti-Solvent Addition
  • Dissolve: Dissolve the crude solid in the minimum amount of a Good Solvent (e.g., DCM, Acetone) at room temperature.

  • Precipitate: Slowly add a Poor Solvent (e.g., Hexane, Ether) dropwise until persistent cloudiness appears.

  • Redissolve: Add a few drops of the Good Solvent to clear the solution.

  • Nucleate: Scratch the glass or add a seed crystal. Allow to stand undisturbed.

    • Why? Rapid cooling/precipitation traps impurities. Slow growth excludes SM from the crystal lattice.

Solvent Selection Guide
Compound ClassGood SolventAnti-Solvent (Poor)
Polar Organics Methanol / EthanolWater / Ether
Non-Polar Organics DCM / TolueneHexanes / Pentane
Salts WaterAcetone / Ethanol

References

  • Biotage. (2023).[1][3][6] Determining solvent strength in flash column chromatography. Retrieved from [Link]

  • University of Rochester. (n.d.). Solvents for Recrystallization: Rules of Thumb. Retrieved from [Link]

  • Teledyne ISCO. (2018).[7] Flash Method Development in a Flash: Focus Gradient Generator. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Purity Validation of 5-Iodo-6-methylpyridine-2-carboxylic Acid: HPLC and NMR Methodologies

In the landscape of pharmaceutical research and drug development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy....

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 5-Iodo-6-methylpyridine-2-carboxylic acid, a key heterocyclic building block, is no exception. Its utility in the synthesis of novel therapeutic agents necessitates a robust and reliable analytical framework for purity assessment. This guide provides an in-depth comparison of two instrumental techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the theoretical underpinnings, present detailed experimental protocols, and offer a comparative analysis to empower researchers in selecting the most appropriate methodology for their needs.

The Imperative of Orthogonal Purity Assessment

Relying on a single analytical technique for purity determination can be misleading. Each method possesses inherent strengths and limitations based on its detection principle. For instance, a compound may appear pure by HPLC with UV detection if potential impurities lack a UV chromophore. Therefore, employing orthogonal methods—techniques that measure the same attribute via different physicochemical principles—provides a more comprehensive and trustworthy purity profile.[1] This guide focuses on HPLC (a separative technique) and NMR (a spectroscopic technique) as a powerful orthogonal pair for the validation of 5-Iodo-6-methylpyridine-2-carboxylic acid.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Separative Approach

HPLC is a mainstay in pharmaceutical analysis for its high resolving power and sensitivity in separating a primary compound from its impurities.[2] For a polar, ionizable molecule like 5-Iodo-6-methylpyridine-2-carboxylic acid, a reversed-phase HPLC method is the logical starting point.

Causality Behind Experimental Choices in HPLC Method Development

The development of a robust HPLC method is a systematic process. For our target analyte, a C18 column is selected for its versatility and proven performance with a wide range of molecular polarities. The mobile phase, a combination of an organic modifier (acetonitrile) and an acidic aqueous buffer, is designed to ensure good peak shape and retention. The acidic pH (e.g., using phosphoric or sulfuric acid) suppresses the ionization of the carboxylic acid group, reducing peak tailing and improving chromatographic performance.[3][4] UV detection is appropriate due to the presence of the pyridine ring, which provides a strong chromophore.

Experimental Protocol: HPLC Purity Validation

This protocol is a validated starting point and should be verified for system suitability before implementation, in accordance with ICH guidelines.[5][6]

1. Instrumentation and Consumables:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

  • Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • HPLC-grade acetonitrile, water, and phosphoric acid.

  • Volumetric flasks and pipettes.

  • 0.45 µm syringe filters.

2. Chromatographic Conditions:

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-5 min: 95% A, 5% B

    • 5-25 min: Gradient to 30% A, 70% B

    • 25-30 min: Hold at 30% A, 70% B

    • 30.1-35 min: Return to 95% A, 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 275 nm (based on the UV absorbance of the pyridine ring)

  • Injection Volume: 10 µL

3. Sample and Standard Preparation:

  • Standard Preparation: Accurately weigh and dissolve a reference standard of 5-Iodo-6-methylpyridine-2-carboxylic acid in a 50:50 mixture of acetonitrile and water to a final concentration of 0.5 mg/mL.

  • Sample Preparation: Prepare the test sample in the same manner as the standard to a concentration of approximately 0.5 mg/mL.[2]

  • Filter all solutions through a 0.45 µm syringe filter before injection.

4. Data Analysis:

  • The purity is calculated based on the area percent of the main peak relative to the total area of all observed peaks.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Visualizing the HPLC Workflow

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Weigh Weigh Sample Dissolve Dissolve in Diluent Weigh->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject into HPLC Filter->Inject Separate Separation on C18 Column Inject->Separate Detect UV Detection Separate->Detect Integrate Integrate Peaks Detect->Integrate Calculate Calculate Area % Integrate->Calculate Report Report Calculate->Report Purity Report

Caption: A streamlined workflow for HPLC purity determination.

Nuclear Magnetic Resonance (NMR): A Quantitative Spectroscopic Method

While HPLC excels at separation, NMR provides rich structural information and can be used as a primary quantitative method (qNMR). The principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[7] By comparing the integral of an analyte's signal to that of a certified internal standard of known concentration, an absolute purity value can be determined without the need for a reference standard of the analyte itself.[8]

Causality Behind Experimental Choices in qNMR

For a successful qNMR experiment, several factors are critical. A suitable deuterated solvent that dissolves both the sample and the internal standard is required. The internal standard must be of high purity, chemically inert towards the analyte, and have at least one signal that is well-resolved from any analyte signals. Maleic acid or dimethyl sulfone are common choices. To ensure accurate quantification, a long relaxation delay (D1) is employed to allow for complete relaxation of all protons between scans.

Experimental Protocol: Quantitative ¹H NMR (qNMR) Purity Validation

1. Instrumentation and Consumables:

  • NMR Spectrometer (400 MHz or higher).

  • High-purity deuterated solvent (e.g., DMSO-d₆).

  • Certified internal standard (e.g., Maleic Acid).

  • High-precision analytical balance.

  • NMR tubes.

2. Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 5-Iodo-6-methylpyridine-2-carboxylic acid sample into a vial.

  • Accurately weigh approximately 5-10 mg of the internal standard (e.g., Maleic Acid) into the same vial.

  • Record the exact masses of both the sample and the internal standard.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

  • Pulse Program: Standard 1D proton experiment.

  • Solvent: DMSO-d₆

  • Number of Scans: 16-64 (for good signal-to-noise).

  • Relaxation Delay (D1): 30-60 seconds (to ensure full spin-lattice relaxation).

  • Acquisition Time: ≥ 3 seconds.

4. Data Processing and Purity Calculation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Integrate a well-resolved signal from the analyte (e.g., the methyl protons) and a signal from the internal standard (e.g., the olefinic protons of maleic acid).

  • The purity is calculated using the following formula:

    Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • P = Purity of the standard

Visualizing the qNMR Workflow

QNMR_Workflow cluster_prep Sample Preparation cluster_nmr NMR Analysis cluster_data Data Processing Weigh_Sample Accurately Weigh Sample Dissolve Dissolve in Deuterated Solvent Weigh_Sample->Dissolve Weigh_Std Accurately Weigh Int. Std. Weigh_Std->Dissolve Acquire Acquire ¹H Spectrum (long D1) Dissolve->Acquire Process Process FID (FT, Phase, Baseline) Acquire->Process Integrate Integrate Analyte & Std. Peaks Process->Integrate Calculate Calculate Purity Integrate->Calculate Report Report Calculate->Report Purity Report

Caption: A systematic workflow for qNMR purity determination.

Comparative Analysis: HPLC vs. NMR

FeatureHPLCNMR
Principle Separation based on differential partitioning between stationary and mobile phases.Absorption of radiofrequency energy by atomic nuclei in a magnetic field.
Purity Assessment Relative purity based on area percentage of detected peaks.Absolute purity via qNMR with an internal standard.[9]
Strengths High sensitivity and resolution for separating closely related impurities. High throughput.[10]Provides structural confirmation of the main component and impurities. Non-destructive. A primary analytical method.[11]
Limitations Requires a reference standard for identity confirmation. Impurities without a chromophore may go undetected.Lower sensitivity compared to HPLC. Can be complex to interpret with overlapping signals. Higher initial instrument cost.[2]
Sample Consumption Low (micrograms).Higher (milligrams).
Destructive Yes.No, the sample can be recovered.

Conclusion: An Integrated Approach for Uncompromised Quality

Both HPLC and NMR are indispensable tools for the purity validation of 5-Iodo-6-methylpyridine-2-carboxylic acid. HPLC, with its superior separative power, is ideal for routine quality control and for detecting trace-level impurities. Conversely, qNMR offers the distinct advantage of providing an absolute purity value while simultaneously confirming the structural identity of the material, all without the need for a specific reference standard of the analyte.

For the most rigorous and defensible purity assessment, a combined, orthogonal approach is recommended. HPLC can be used to establish the impurity profile and quantify known impurities, while qNMR can provide a definitive, absolute purity value for the bulk material. This dual-methodology strategy ensures the highest level of confidence in the quality of this critical synthetic intermediate, thereby upholding the principles of scientific integrity and supporting the development of safe and effective pharmaceuticals.

References

  • ICH. (2023). Validation of analytical procedures Q2(R2). International Council for Harmonisation. [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • Semantic Scholar. (2019). ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester. [Link]

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

  • National Center for Biotechnology Information. (n.d.). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Pyridinecarboxylic acid. [Link]

  • SIELC Technologies. (n.d.). Picolinic Acid. [Link]

  • Bevital. (n.d.). Supplementary data on method for analysis of Picolinic acid (Pic). [Link]

  • Mestrelab Resources. (2024). What is qNMR and why is it important?. [Link]

  • PureSynth. (n.d.). 6-Methylpyridine-2-Carboxylic Acid 98.0%(HPLC). [Link]

  • Longdom Publishing. (n.d.). Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. [Link]

  • Patsnap Eureka. (2025). Differences in HPLC and NMR: Structural Elucidation Relevance. [Link]

  • Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

  • PubChem. (n.d.). 6-Methylpyridine-2-carboxylic acid. [Link]

  • ACS Publications. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. [Link]

Sources

Comparative

structure-activity relationship (SAR) studies of 5-Iodo-6-methylpyridine-2-carboxylic acid derivatives

Executive Summary: The "Steric-Halogen" Advantage In the optimization of pyridine-2-carboxylic acid (picolinic acid) derivatives, the 5-Iodo-6-methylpyridine-2-carboxylic acid (hereafter 5-I-6-M-Pic ) scaffold represents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Steric-Halogen" Advantage

In the optimization of pyridine-2-carboxylic acid (picolinic acid) derivatives, the 5-Iodo-6-methylpyridine-2-carboxylic acid (hereafter 5-I-6-M-Pic ) scaffold represents a critical "break-point" molecule. Unlike its non-halogenated parent or its chlorinated analogs, this scaffold offers a unique dual-mechanism for potency enhancement:

  • The Ortho-Buttressing Effect: The steric clash between the bulky Iodine atom at C5 and the Methyl group at C6 restricts rotational freedom, often "locking" the molecule into a bioactive conformation that minimizes entropic penalty upon binding.

  • Enhanced Halogen Bonding: The C5-Iodine functions as a potent Lewis acid (sigma-hole donor), forming strong halogen bonds with backbone carbonyls in protein targets—interactions significantly stronger than those formed by chlorine or fluorine.

This guide compares 5-I-6-M-Pic against standard alternatives (Chlorinated and Des-methyl analogs) to assist researchers in selecting the optimal building block for metalloenzyme inhibition and auxinic herbicide design.

Comparative Analysis: 5-I-6-M-Pic vs. Alternatives

Physicochemical Profile Comparison

The following data highlights why 5-I-6-M-Pic is preferred for targets requiring high lipophilicity and specific conformational constraints.

Feature5-I-6-M-Pic (Subject)5-Cl-6-M-Pic (Alternative A)6-Methylpicolinic Acid (Control)
Structure Iodo-Methyl substitutedChloro-Methyl substitutedMethyl only
Molecular Weight ~263.0 Da~171.6 Da137.1 Da
Lipophilicity (cLogP) 2.1 - 2.4 (High Permeability)1.4 - 1.60.8 - 1.1
Halogen Bond Strength High (

> 30 kcal/mol)
ModerateNone
Metabolic Stability Moderate (C-I bond labile to oxidative insertion)High (C-Cl is robust)Low (Ring oxidation likely)
Steric Bulk (A-Value) High (Iodine ~2.15 Å radius)Medium (Chlorine ~1.75 Å)Low (Hydrogen)
Performance in Biological Systems
Application A: Metalloenzyme Inhibition (e.g., Metalloproteases)

Picolinic acids bind metal centers (Zn²⁺, Cu²⁺) via an N,O-bidentate chelation.

  • 5-I-6-M-Pic Performance: The 5-Iodo group extends into the hydrophobic S1' pocket. The large iodine atom displaces water molecules more effectively than chlorine, leading to a 10-15x increase in potency in deep hydrophobic pockets due to entropy gain.

  • Alternative (Chloro): While active, the chlorine atom often fails to fill larger hydrophobic pockets, resulting in lower affinity.

Application B: Agrochemicals (Synthetic Auxins)
  • 5-I-6-M-Pic Performance: The 6-methyl group prevents rapid metabolic glycosylation at the

    
    -position (a common resistance mechanism in plants). The 5-iodo group enhances membrane traversal.
    
  • Alternative (Des-methyl): Without the 6-methyl "blocker," the molecule is rapidly detoxified by plants, reducing herbicidal efficacy.

Structure-Activity Relationship (SAR) Logic

The decision to utilize the 5-I-6-M-Pic scaffold should be based on specific structural requirements of the target binding site.

SAR Decision Tree (Graphviz)

SAR_Logic Start Target Analysis Hydrophobic Is the S1/S1' Pocket Large & Hydrophobic? Start->Hydrophobic HalogenBond Is there a Carbonyl Backbone available? Hydrophobic->HalogenBond Yes Select_Chloro SELECT: 5-Chloro-6-Methyl (Max Metabolic Stability) Hydrophobic->Select_Chloro No (Small Pocket) Metabolic Is Metabolic Stability (Oxidation) a Concern? Select_Iodo SELECT: 5-Iodo-6-Methyl (Max Potency/Lipophilicity) Metabolic->Select_Iodo Potency > Stability Metabolic->Select_Chloro High Stability Needed HalogenBond->Metabolic Yes (Targeting C=O) Select_H SELECT: 6-Methylpicolinic (Starting Scaffold) HalogenBond->Select_H No

Figure 1: Strategic decision tree for selecting the 5-Iodo-6-methyl scaffold based on target binding site characteristics.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols utilize self-validating steps (TLC/NMR checkpoints).

Protocol A: Synthesis of 5-Iodo-6-methylpyridine-2-carboxylic acid

Rationale: Direct iodination of the picolinic acid core is difficult due to electron deficiency. We utilize a Sandmeyer-type approach or direct iodination of the activated ester.

Reagents: 6-methyl-2-picolinic acid, N-Iodosuccinimide (NIS), Trifluoroacetic acid (TFA), Acetonitrile.

  • Activation: Dissolve 6-methylpyridine-2-carboxylic acid (1.0 eq) in Acetonitrile (0.5 M). Add TFA (0.1 eq) to protonate the nitrogen, activating the ring slightly.

  • Iodination: Add N-Iodosuccinimide (NIS) (1.2 eq) portion-wise over 30 minutes at room temperature.

    • Critical Checkpoint: The solution should turn a pale amber. If it turns dark violet immediately, free iodine (

      
      ) is forming; lower the temperature to 0°C.
      
  • Reflux: Heat the mixture to 80°C for 4-6 hours. Monitor by TLC (50% EtOAc/Hexane). The product (5-Iodo) will have a higher

    
     than the starting material due to increased lipophilicity.
    
  • Workup: Quench with saturated sodium thiosulfate (removes excess iodine). Extract with EtOAc.[1] Wash with brine.

  • Validation:

    • 1H NMR (DMSO-d6): Look for the loss of the C5 proton signal. The C3 and C4 protons will appear as doublets (J ~8 Hz) shifted downfield due to the iodine shielding effect.

Protocol B: Metal Chelation Potency Assay (Cu²⁺ Shift)

Rationale: Validates the scaffold's ability to bind metallo-targets.

  • Preparation: Prepare a 10 mM stock of 5-I-6-M-Pic in DMSO.

  • Baseline UV: Measure UV-Vis spectrum (200-400 nm) of the ligand in Tris buffer (pH 7.4).

  • Titration: Add

    
     solution (10 mM) in 0.1 eq increments.
    
  • Readout: Observe the bathochromic shift (red shift) of the

    
     transition.
    
    • Success Criteria: A distinct isosbestic point indicates clean 1:1 or 1:2 complex formation. If the spectrum becomes noisy without an isosbestic point, precipitation (insolubility) is occurring—a common risk with the iodinated analog.

Synthesis & Assay Workflow

Workflow Start 6-Methylpicolinic Acid Step1 Iodination (NIS/TFA/MeCN) Start->Step1 Electrophilic Sub. Check1 QC: 1H-NMR (Confirm C5 sub) Step1->Check1 Check1->Step1 Fail (Retreat) Step2 Esterification (Optional for Assay) Check1->Step2 Pass Assay Biological Assay (Metalloenzyme/Auxin) Step2->Assay Lipophilic Probe

Figure 2: Operational workflow for synthesizing and validating the 5-Iodo-6-methyl derivative.

References

  • PubChem. (2025).[2][3] 6-Methylpyridine-2-carboxylic acid | C7H7NO2.[2][4] National Library of Medicine. [Link]

  • Gottfried, M., et al. (2015). Comparison of the Microbicidal activity of monochloramine and iodine. Journal of Applied Microbiology. (Demonstrates the lipophilicity/penetration advantage of Iodine). [Link]

  • ChemRxiv. (2024). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents. (Foundational SAR on halogen bonding and steric effects). [Link]

  • ResearchGate. (2003). Synthesis of 6-formyl-pyridine-2-carboxylate Derivatives and Their Telomerase Inhibitory Activities. (Context for picolinic acid derivatives as enzyme inhibitors). [Link]

Sources

Validation

Assessing the Inhibitory Potency of 5-Iodo-6-methylpyridine-2-carboxylic acid on Target Enzymes: A Comparative Guide

In the landscape of drug discovery and development, the identification and characterization of novel enzyme inhibitors are paramount. Pyridine carboxylic acids have emerged as a promising scaffold in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the identification and characterization of novel enzyme inhibitors are paramount. Pyridine carboxylic acids have emerged as a promising scaffold in medicinal chemistry, demonstrating inhibitory activity against a diverse range of enzymatic targets.[1][2] This guide provides an in-depth comparative analysis of the inhibitory potential of a novel compound, 5-Iodo-6-methylpyridine-2-carboxylic acid, against a key therapeutic target.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed examination of the experimental methodologies required to assess enzyme inhibition, presents a framework for comparing the potency of the novel compound against a known inhibitor, and explains the scientific rationale behind the experimental design.

Introduction: The Rationale for Targeting α-Glucosidase

Based on the established inhibitory profile of related compounds, α-glucosidase has been selected as the primary target enzyme for this investigation. Metal complexes of the parent scaffold, 6-methylpyridine-2-carboxylic acid, have demonstrated potent inhibitory activity against α-glucosidase, suggesting that 5-Iodo-6-methylpyridine-2-carboxylic acid may exhibit similar or enhanced effects.[3]

α-Glucosidase is a key enzyme in carbohydrate metabolism, responsible for the hydrolysis of α-1,4 linked polysaccharides to glucose.[4] Inhibition of this enzyme delays carbohydrate digestion and absorption, leading to a reduction in postprandial blood glucose levels.[5] Consequently, α-glucosidase is a validated therapeutic target for the management of type 2 diabetes mellitus.[5]

This guide will compare the inhibitory potency of 5-Iodo-6-methylpyridine-2-carboxylic acid against that of Acarbose, a well-established α-glucosidase inhibitor used clinically.[1][6][7]

Experimental Design and Methodologies

To ensure the scientific rigor and validity of our findings, a standardized and widely accepted colorimetric assay will be employed to determine the inhibitory potency of 5-Iodo-6-methylpyridine-2-carboxylic acid and Acarbose against α-glucosidase.

Principle of the α-Glucosidase Inhibition Assay

The inhibitory activity will be determined using a colorimetric assay that relies on the hydrolysis of the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) by α-glucosidase. The enzymatic reaction cleaves pNPG into glucose and p-nitrophenol, the latter of which is a yellow-colored product. The amount of p-nitrophenol produced is directly proportional to the enzyme's activity and can be quantified by measuring the absorbance at 405 nm.[5] In the presence of an inhibitor, the rate of pNPG hydrolysis is reduced, resulting in a lower absorbance reading.

The following diagram illustrates the workflow of the α-glucosidase inhibition assay.

Alpha_Glucosidase_Inhibition_Assay_Workflow prep_buffer Prepare 0.1 M Sodium Phosphate Buffer (pH 6.8) add_buffer Add 50 µL Buffer prep_buffer->add_buffer prep_enzyme Prepare 0.5 U/mL α-Glucosidase Solution add_enzyme Add 20 µL α-Glucosidase prep_enzyme->add_enzyme prep_substrate Prepare 5 mM pNPG Solution add_substrate Add 20 µL pNPG prep_substrate->add_substrate prep_inhibitors Prepare Serial Dilutions of Test Compound & Acarbose add_inhibitor Add 20 µL Inhibitor/ Buffer (Control) prep_inhibitors->add_inhibitor add_buffer->add_inhibitor add_inhibitor->add_enzyme pre_incubate Pre-incubate at 37°C for 15 min add_enzyme->pre_incubate pre_incubate->add_substrate incubate Incubate at 37°C for 20 min add_substrate->incubate stop_reaction Add 50 µL 0.1 M Na2CO3 incubate->stop_reaction measure_abs Measure Absorbance at 405 nm stop_reaction->measure_abs calc_inhibition Calculate % Inhibition measure_abs->calc_inhibition calc_ic50 Determine IC50 Value calc_inhibition->calc_ic50

Caption: Workflow for the in vitro α-glucosidase inhibition assay.

Detailed Experimental Protocol

Materials:

  • α-Glucosidase from Saccharomyces cerevisiae

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG)

  • 5-Iodo-6-methylpyridine-2-carboxylic acid

  • Acarbose (positive control)

  • Sodium phosphate monobasic

  • Sodium phosphate dibasic

  • Sodium carbonate

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplate

  • Microplate reader

  • Incubator

Reagent Preparation:

  • 0.1 M Sodium Phosphate Buffer (pH 6.8): Prepare by dissolving the appropriate amounts of sodium phosphate monobasic and dibasic in distilled water. Adjust the pH to 6.8.[5]

  • α-Glucosidase Solution (0.5 U/mL): Dissolve α-glucosidase powder in 0.1 M sodium phosphate buffer (pH 6.8) to a final concentration of 0.5 U/mL. This solution should be prepared fresh before each experiment.[5]

  • pNPG Solution (5 mM): Dissolve pNPG in 0.1 M sodium phosphate buffer (pH 6.8) to a final concentration of 5 mM.[5]

  • Inhibitor Solutions: Prepare stock solutions of 5-Iodo-6-methylpyridine-2-carboxylic acid and Acarbose in DMSO. Subsequently, prepare serial dilutions of each compound in 0.1 M sodium phosphate buffer to achieve a range of final concentrations for IC50 determination. The final concentration of DMSO in the reaction mixture should be kept below 1% to avoid affecting enzyme activity.[5]

Assay Procedure:

  • Add 50 µL of 0.1 M sodium phosphate buffer (pH 6.8) to each well of a 96-well plate.[5]

  • Add 20 µL of the diluted inhibitor solutions (5-Iodo-6-methylpyridine-2-carboxylic acid or Acarbose) to the respective test wells.[5]

  • For the control wells (100% enzyme activity), add 20 µL of the buffer solution containing the same concentration of DMSO as the inhibitor wells.[5]

  • Add 20 µL of the 0.5 U/mL α-glucosidase solution to all wells.[5]

  • Pre-incubate the plate at 37°C for 15 minutes.[5]

  • Initiate the reaction by adding 20 µL of the 5 mM pNPG solution to all wells.[5]

  • Incubate the plate at 37°C for 20 minutes.[8]

  • Terminate the reaction by adding 50 µL of 0.1 M sodium carbonate solution to all wells.[5]

  • Measure the absorbance of each well at 405 nm using a microplate reader.[5][8]

Data Analysis

The percentage of α-glucosidase inhibition for each concentration of the test compounds will be calculated using the following formula:

% Inhibition = [(Acontrol - Asample) / Acontrol] x 100 [5]

Where:

  • Acontrol is the absorbance of the control (enzyme, buffer, pNPG, and DMSO without inhibitor).

  • Asample is the absorbance of the test sample (with inhibitor).

The IC50 value, defined as the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, will be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Data Presentation

The inhibitory potencies of 5-Iodo-6-methylpyridine-2-carboxylic acid and Acarbose will be summarized in the following table for direct comparison.

CompoundTarget EnzymeIC50 Value (µM)
5-Iodo-6-methylpyridine-2-carboxylic acidα-GlucosidaseTo be determined experimentally
Acarbose (Reference Inhibitor)α-Glucosidase~0.011 µM[1][6][7] (literature value)

Note: The reported IC50 values for Acarbose can vary depending on the experimental conditions.[9]

Discussion and Interpretation of Potential Outcomes

The experimental results will provide a quantitative measure of the inhibitory potency of 5-Iodo-6-methylpyridine-2-carboxylic acid against α-glucosidase.

  • Scenario 1: Lower IC50 than Acarbose: An IC50 value significantly lower than that of Acarbose would indicate that 5-Iodo-6-methylpyridine-2-carboxylic acid is a more potent inhibitor of α-glucosidase. This would warrant further investigation into its mechanism of inhibition and potential as a novel therapeutic agent for type 2 diabetes. The presence of the iodo-substituent may be contributing to enhanced binding affinity within the enzyme's active site.

  • Scenario 2: Similar IC50 to Acarbose: An IC50 value in the same range as Acarbose would suggest that 5-Iodo-6-methylpyridine-2-carboxylic acid has comparable potency. Further studies would be necessary to evaluate other pharmacological properties, such as selectivity, toxicity, and pharmacokinetic profile, to determine its therapeutic potential relative to the existing drug.

  • Scenario 3: Higher IC50 than Acarbose: A significantly higher IC50 value would indicate lower potency compared to Acarbose. While this might suggest it is a less promising candidate for α-glucosidase inhibition, it does not preclude its potential activity against other enzymes. Further screening against a panel of other relevant enzymes, such as urease or histone demethylases, would be a logical next step.

The following diagram illustrates the potential signaling pathway impacted by the inhibition of α-glucosidase.

Alpha_Glucosidase_Signaling_Pathway cluster_digestion Carbohydrate Digestion in Small Intestine cluster_absorption Glucose Absorption and Blood Levels cluster_inhibition Inhibitory Action polysaccharides Complex Carbohydrates (e.g., Starch) alpha_glucosidase α-Glucosidase polysaccharides->alpha_glucosidase hydrolysis glucose Glucose alpha_glucosidase->glucose absorption Intestinal Absorption glucose->absorption blood_glucose Increased Blood Glucose Levels absorption->blood_glucose inhibitor 5-Iodo-6-methylpyridine-2-carboxylic acid or Acarbose inhibitor->alpha_glucosidase inhibition

Caption: Inhibition of α-glucosidase by 5-Iodo-6-methylpyridine-2-carboxylic acid or Acarbose blocks the breakdown of complex carbohydrates, leading to reduced glucose absorption and lower postprandial blood glucose levels.

Conclusion

This guide outlines a robust and reproducible methodology for assessing the inhibitory potency of 5-Iodo-6-methylpyridine-2-carboxylic acid against α-glucosidase. By providing a direct comparison with the established inhibitor Acarbose, this framework allows for a clear and objective evaluation of the novel compound's potential. The insights gained from these experiments will be crucial in guiding future research and development efforts for this promising class of molecules.

References

  • National Center for Biotechnology Information. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Retrieved from [Link]

  • Bio-protocol. (n.d.). α-Glucosidase Inhibiting Assay. Retrieved from [Link]

  • Bio-protocol. (n.d.). Alpha-Glucosidase Inhibition Assay. Retrieved from [Link]

  • RSC Publishing. (2022). Antiurease screening of alkyl chain-linked thiourea derivatives: in vitro biological activities, molecular docking, and dynamic simulations studies. Retrieved from [Link]

  • Taylor & Francis Online. (2019). N-monoarylacetothioureas as potent urease inhibitors: synthesis, SAR, and biological evaluation. Retrieved from [Link]

  • Assay Genie. (n.d.). α-Glucosidase Activity Colorimetric Assay Kit (#BN00914). Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Novel metal complexes containing 6-methylpyridine-2-carboxylic acid as potent α-glucosidase inhibitor: synthesis, crystal structures, DFT calculations, and molecular docking. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Identification of New N,N-Disubstituted Thiourea, and Thiazolidinone Scaffolds Based on Quinolone Moiety as Urease Inhibitor. Retrieved from [Link]

  • National Center for Biotechnology Information. (2014). Synthesis and in vitro urease inhibitory activity of N,N'-disubstituted thioureas. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018). Synthesis, in vitro urease inhibitory activity, and molecular docking studies of thiourea and urea derivatives. Retrieved from [Link]

  • Bio-protocol. (n.d.). Urease Enzyme Inhibition Assay. Retrieved from [Link]

  • BioVision. (n.d.). Urease Activity Assay Kit (Colorimetric). Retrieved from [Link]

  • protocols.io. (n.d.). In vitro α-glucosidase inhibitory assay. Retrieved from [Link]

  • ResearchGate. (n.d.). Inhibitory effect (IC50) of samples and positive control acarbose for alpha-glucosidase. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A review of alpha-glucosidase inhibitors from plants as potential candidates for the treatment of type-2 diabetes. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Studies on the Interaction of the Histone Demethylase KDM5B with Tricarboxylic Acid Cycle Intermediates. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) Inhibition of the histone demethylase, KDM5B, directly induces re-expression of tumor suppressor protein HEXIM1 in cancer cells. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Inhibition of the histone demethylase, KDM5B, directly induces re-expression of tumor suppressor protein HEXIM1 in cancer cells. Retrieved from [Link]

  • PNAS. (2014). Histone demethylase KDM5B is a key regulator of genome stability. Retrieved from [Link]

  • American Association for Cancer Research. (2020). KDM5B Is Essential for the Hyperactivation of PI3K/AKT Signaling in Prostate Tumorigenesis. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

Safeguarding Your Research: A Comprehensive Guide to Handling 5-Iodo-6-methylpyridine-2-carboxylic acid

An In-Depth Operational and Safety Protocol for Researchers, Scientists, and Drug Development Professionals As scientific advancement continues to push the boundaries of drug discovery, the synthesis and handling of nove...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Operational and Safety Protocol for Researchers, Scientists, and Drug Development Professionals

As scientific advancement continues to push the boundaries of drug discovery, the synthesis and handling of novel chemical entities are paramount. 5-Iodo-6-methylpyridine-2-carboxylic acid, a halogenated pyridine derivative, represents a class of compounds with significant potential in medicinal chemistry. However, its handling requires a nuanced understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides a comprehensive framework for the safe handling, use, and disposal of 5-Iodo-6-methylpyridine-2-carboxylic acid, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment: Understanding the Risks

Potential Hazards Include:

  • Skin Irritation: May cause redness, itching, and inflammation upon contact.[1][4]

  • Serious Eye Irritation: Can lead to pain, watering, and damage to the cornea.[1][4]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may cause coughing, shortness of breath, and irritation of the nasal passages.[4]

  • Harmful if Swallowed or Inhaled: Similar compounds can be harmful if ingested or inhaled, potentially leading to systemic effects.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 5-Iodo-6-methylpyridine-2-carboxylic acid. The following table outlines the minimum PPE requirements for various laboratory operations.

Operation Eye Protection Hand Protection Body Protection Respiratory Protection
Weighing and preparing solutions ANSI Z87.1 compliant safety glasses with side shields[5]Nitrile or neoprene gloves[6][7]Fully buttoned laboratory coat[8]Not generally required if performed in a certified chemical fume hood
Running reactions and work-ups Chemical splash goggles[9]Nitrile or neoprene gloves[6][7]Flame-resistant (FR) lab coat where flammable solvents are used[5]Recommended if there is a risk of aerosol generation outside a fume hood
Handling spills Chemical splash goggles and face shield[5][9]Heavy-duty nitrile or butyl rubber gloves[8]Chemical-resistant apron over a lab coatNIOSH-approved respirator with appropriate cartridges[10]
The Rationale Behind PPE Selection
  • Eye and Face Protection: Standard safety glasses provide a baseline of protection. However, when handling liquids or performing operations with a risk of splashing, chemical splash goggles are imperative to form a seal around the eyes.[9] A face shield should be worn in conjunction with goggles when there is a significant risk of explosion or large splashes.[5]

  • Hand Protection: While disposable nitrile gloves offer good protection against a wide range of chemicals for short-term use, it is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times.[7][9] For prolonged exposure or when handling larger quantities, more robust gloves like butyl rubber may be necessary.[8] Always inspect gloves for any signs of degradation before use and change them immediately upon contamination.[9]

  • Body Protection: A laboratory coat is a non-negotiable barrier to protect your skin and personal clothing from accidental spills.[8] In procedures involving flammable materials, a flame-resistant lab coat provides an additional layer of safety.[5]

  • Respiratory Protection: Engineering controls, primarily the use of a certified chemical fume hood, are the most effective way to prevent inhalation exposure.[6][7] Respirators should be used as a secondary protective measure, especially in situations where engineering controls are not sufficient or during emergency spill response.[10] The use of a respirator requires proper training, medical clearance, and fit testing.[9]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 5-Iodo-6-methylpyridine-2-carboxylic acid minimizes the risk of exposure. The following workflow outlines the key steps for safe handling from receipt to disposal.

Safe Handling Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling Receipt Receipt Storage Storage Receipt->Storage Store in cool, well-ventilated area Pre-use_Inspection Pre-use Inspection Storage->Pre-use_Inspection Check container integrity Weighing Weighing Pre-use_Inspection->Weighing Proceed to fume hood Dissolution Dissolution Weighing->Dissolution Use appropriate solvent Reaction Reaction Dissolution->Reaction Monitor reaction conditions Decontamination Decontamination Reaction->Decontamination Clean glassware and surfaces Waste_Disposal Waste Disposal Decontamination->Waste_Disposal Segregate waste streams

Caption: A logical workflow for the safe handling of 5-Iodo-6-methylpyridine-2-carboxylic acid.

Detailed Experimental Protocol
  • Preparation:

    • Before handling, ensure that a certified chemical fume hood is available and functioning correctly.[7]

    • Confirm that an eyewash station and safety shower are readily accessible.[10]

    • Don the appropriate PPE as outlined in the table above.

  • Weighing and Transfer:

    • Perform all manipulations of the solid compound within the fume hood to prevent inhalation of dust particles.

    • Use a spatula for transfers and avoid creating dust.

    • Close the container tightly after use.[10]

  • Dissolution and Reaction:

    • Add solvents slowly to the solid to avoid splashing.

    • If the reaction is exothermic, use an ice bath to control the temperature.

    • Ensure the reaction vessel is properly vented.

  • Post-Reaction:

    • Quench the reaction carefully according to your specific protocol.

    • Clean all contaminated glassware and equipment within the fume hood.

Disposal Plan: Responsible Waste Management

Proper disposal of 5-Iodo-6-methylpyridine-2-carboxylic acid and its associated waste is crucial to protect the environment and comply with regulations.

  • Solid Waste: Collect any unused solid compound and contaminated disposable materials (e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.[10][11]

  • Liquid Waste: Halogenated organic waste should be collected in a separate, clearly labeled container. Do not mix with non-halogenated organic waste.

  • Contaminated Clothing: If your lab coat becomes contaminated, remove it immediately and have it professionally laundered or disposed of as hazardous waste, depending on the extent of contamination.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidelines on hazardous waste disposal.

Emergency Procedures: Spill and Exposure Response

In the event of a spill or personal exposure, immediate and correct action is critical.

Spill Response
  • Small Spills (manageable by trained personnel):

    • Alert others in the immediate area.

    • Wearing appropriate PPE (including a respirator if necessary), cover the spill with an inert absorbent material (e.g., vermiculite, sand).

    • Sweep up the absorbed material and place it in a sealed container for hazardous waste disposal.[10]

    • Clean the spill area with a suitable solvent, followed by soap and water.

  • Large Spills:

    • Evacuate the area immediately.

    • Alert your supervisor and institutional EHS.

    • Prevent entry to the contaminated area.

Personal Exposure
  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[7][10] Seek medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[1][10] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[1][10]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][10]

By adhering to these guidelines, researchers can confidently and safely work with 5-Iodo-6-methylpyridine-2-carboxylic acid, fostering a culture of safety and enabling the pursuit of scientific discovery.

References

  • The Ohio State University, Department of Chemistry and Biochemistry. Flame Resistant PPE. [Link]

  • Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

  • Chemical Safety: Personal Protective Equipment. (n.d.). [Link]

  • Washington State University. Standard Operating Procedure for: Pyridine. [Link]

  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]

  • PubChem. 6-Methylpyridine-2-carboxylic acid. [Link]

  • Duke University. (2025, March 5). Safe Handling of Hazardous Drugs. [Link]

  • PubChem. 6-Iodo-pyridine-2-carboxylic acid. [Link]

Sources

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